4-Bromo-5-nitrobenzene-1,2-diamine

• CAS: 113269-07-1

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Bromo-5-nitrobenzene-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromo-5-nitrobenzene-1,2-diamine is a substituted aromatic diamine that holds potential as a versatile building block in medicinal chemistry and materials science. Its unique structural arrangement, featuring adjacent amino groups, a bromine atom, and a nitro group, provides multiple reactive sites for the synthesis of complex heterocyclic compounds and other novel molecules. This technical guide provides a comprehensive overview of the known chemical and physical properties of 4-Bromo-5-nitrobenzene-1,2-diamine, alongside a detailed, generalized experimental protocol for its synthesis, drawing from established methodologies for structurally similar compounds. The potential applications of this compound as a precursor to biologically active molecules are also discussed.

Chemical and Physical Properties

A summary of the key physicochemical properties of 4-Bromo-5-nitrobenzene-1,2-diamine is presented in Table 1. It is important to note that while some experimental data is available for related isomers, specific experimental values for the target compound are not widely reported in publicly available literature.

Table 1: Physicochemical Properties of 4-Bromo-5-nitrobenzene-1,2-diamine

Property	Value	Source
IUPAC Name	4-bromo-5-nitrobenzene-1,2-diamine	[1][2]
CAS Number	113269-07-1	[1][3]
Molecular Formula	C₆H₆BrN₃O₂	[1][2]
Molecular Weight	232.03 g/mol	[4]
Monoisotopic Mass	230.96434 Da	[2]
Physical Form	Solid	[1]
Melting Point	Not explicitly reported.
Boiling Point	Not explicitly reported.
Solubility	No quantitative data available. Generally expected to be soluble in polar organic solvents like DMSO and DMF.
Storage Temperature	2-8°C, in a dark, dry, and sealed environment.[1]
InChI	1S/C6H6BrN3O2/c7-3-1-4(8)5(9)2-6(3)10(11)12/h1-2H,8-9H2	[1][2]
InChIKey	XGXKPRVKQPWQOY-UHFFFAOYSA-N	[1][2]
SMILES	C1=C(C(=CC(=C1--INVALID-LINK--[O-])Br)N)N	[2]

Spectroscopic Data

Mass Spectrometry (Predicted):

Adduct	m/z
[M+H]⁺	231.97162
[M+Na]⁺	253.95356
[M-H]⁻	229.95706
[M+NH₄]⁺	248.99816
[M+K]⁺	269.92750
Data sourced from PubChemLite.[2]

Experimental Protocols

While a specific, validated synthesis protocol for 4-Bromo-5-nitrobenzene-1,2-diamine is not detailed in the available literature, a general methodology can be inferred from the synthesis of structurally related nitroaromatic amines. The following protocol describes a plausible synthetic route.

Synthesis of 4-Bromo-5-nitrobenzene-1,2-diamine

The synthesis of 4-Bromo-5-nitrobenzene-1,2-diamine can be approached through the nitration of a suitable brominated phenylenediamine precursor. The following is a generalized procedure based on common organic synthesis techniques.

Diagram 1: Proposed Synthesis of 4-Bromo-5-nitrobenzene-1,2-diamine

Caption: A generalized workflow for the synthesis of the target compound.

Materials:

• 4-Bromo-1,2-phenylenediamine

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Dichloromethane (CH₂Cl₂)

• Sodium Bicarbonate (NaHCO₃) solution (saturated)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

• Hexane

• Ethyl Acetate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4-Bromo-1,2-phenylenediamine (1 equivalent) in a suitable solvent such as dichloromethane. Cool the flask in an ice-water bath to 0-5°C.

• Preparation of Nitrating Mixture: In a separate beaker, carefully prepare the nitrating mixture by slowly adding concentrated nitric acid (1.1 equivalents) to concentrated sulfuric acid (2 equivalents) while cooling in an ice bath.

• Nitration: Add the prepared nitrating mixture dropwise to the cooled solution of 4-Bromo-1,2-phenylenediamine over a period of 30-60 minutes, ensuring the temperature remains below 10°C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at 0-5°C for an additional 1-2 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, carefully pour the reaction mixture over crushed ice. Separate the organic layer. Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel, using a gradient of hexane and ethyl acetate as the eluent.

Diagram 2: General Purification Workflow

Caption: A typical workflow for the purification of the synthesized product.

Applications in Drug Development and Medicinal Chemistry

While specific biological activities of 4-Bromo-5-nitrobenzene-1,2-diamine are not extensively documented, its structural motifs are present in a variety of biologically active compounds. The o-phenylenediamine core is a key precursor for the synthesis of benzimidazoles, a class of heterocyclic compounds with a broad spectrum of pharmacological activities, including antimicrobial, antiviral, and anticancer properties.

The presence of the bromine atom provides a handle for further synthetic modifications through cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the introduction of diverse substituents to explore structure-activity relationships (SAR). The nitro group can be readily reduced to an amino group, providing another point for derivatization or for its role in the electronic properties of the final molecule.

Diagram 3: Potential Synthetic Utility in Medicinal Chemistry

Caption: Potential synthetic pathways for generating bioactive molecules.

Safety Information

4-Bromo-5-nitrobenzene-1,2-diamine should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood.

• Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H332 (Harmful if inhaled).[1]

• Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye protection/face protection).[1]

• Pictogram: GHS07 (Exclamation mark).[1]

Users should consult the full Safety Data Sheet (SDS) from the supplier before handling this chemical.

Conclusion

4-Bromo-5-nitrobenzene-1,2-diamine is a chemical intermediate with significant potential for the synthesis of complex organic molecules, particularly heterocyclic compounds of interest to the pharmaceutical industry. While comprehensive experimental data on its properties are currently limited in the public domain, this guide provides the available information and a framework for its synthesis and purification. Further research into the chemical and biological properties of this compound and its derivatives is warranted to fully explore its utility in drug discovery and materials science.

References

• 1. 4-Bromo-5-nitrobenzene-1,2-diamine | 113269-07-1 [sigmaaldrich.com]
• 2. PubChemLite - 4-bromo-5-nitrobenzene-1,2-diamine (C6H6BrN3O2) [pubchemlite.lcsb.uni.lu]
• 3. 2abiotech.net [2abiotech.net]
• 4. 4-Bromo-3-nitrobenzene-1,2-diamine | C6H6BrN3O2 | CID 15040736 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of 4-Bromo-5-nitrobenzene-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a potential synthetic route to 4-Bromo-5-nitrobenzene-1,2-diamine, a valuable building block in the development of novel pharmaceutical compounds and functional materials. The synthesis involves a two-step process commencing with the selective reduction of 2,4-dinitroaniline to produce 4-nitro-1,2-phenylenediamine, which is then subjected to regioselective bromination to yield the target molecule. This guide details the experimental protocols for each step, presents key quantitative data, and includes visualizations of the synthetic pathway and experimental workflow.

Synthesis Strategy: A Two-Step Approach

The synthesis of 4-Bromo-5-nitrobenzene-1,2-diamine can be strategically achieved through a two-step sequence. The first step involves the partial reduction of a commercially available starting material, 2,4-dinitroaniline. This selective reduction of one nitro group is crucial for the formation of the ortho-diamine functionality. The resulting intermediate, 4-nitro-1,2-phenylenediamine, possesses the necessary arrangement of substituents for the subsequent regioselective bromination.

The second step is an electrophilic aromatic substitution, specifically the bromination of 4-nitro-1,2-phenylenediamine. The directing effects of the substituents on the aromatic ring play a critical role in determining the position of the incoming bromine atom. The two amino groups are strongly activating and ortho-, para-directing, while the nitro group is strongly deactivating and meta-directing. The combined influence of these groups is predicted to direct the bromination to the C5 position, which is ortho to one amino group and para to the other, leading to the desired product, 4-Bromo-5-nitrobenzene-1,2-diamine.

Experimental Protocols

Step 1: Synthesis of 4-Nitro-1,2-phenylenediamine from 2,4-Dinitroaniline

This procedure is adapted from a well-established method for the partial reduction of dinitroanilines.[1][2]

Reaction Scheme:

Caption: Synthesis of 4-Nitro-1,2-phenylenediamine.

Materials:

Reagent/Material	Grade
2,4-Dinitroaniline	Reagent
Palladium on activated charcoal (10% Pd)	Catalyst
Hydrazine hydrate	Reagent
Ethanol (EtOH)	Anhydrous
Ethyl acetate (EtOAc)	ACS Grade
Saturated aqueous Sodium Bicarbonate (NaHCO₃)
Anhydrous Sodium Sulfate (Na₂SO₄)
Celite®

Procedure:

• To a solution of 2,4-dinitroaniline (500 mg, 2.7 mmol) in ethanol (5 mL), add 10% Pd/C (25 mg).

• To this suspension, add hydrazine hydrate (860 mg, 13.7 mmol) dropwise at room temperature.

• Stir the reaction mixture vigorously at room temperature for 1 hour.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Wash the Celite® pad with ethyl acetate.

• Treat the combined filtrate with a saturated aqueous solution of NaHCO₃ and extract with ethyl acetate.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (Hexane:Ethyl Acetate gradient from 20:1 to 2:1) to afford 4-nitro-1,2-phenylenediamine.

Quantitative Data:

Product	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)	Physical Form
4-Nitro-1,2-phenylenediamine	C₆H₇N₃O₂	153.14	72	Brown solid

Step 2: Synthesis of 4-Bromo-5-nitrobenzene-1,2-diamine from 4-Nitro-1,2-phenylenediamine

This proposed protocol is based on general methods for the bromination of activated aromatic amines.

Reaction Scheme:

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 4-Nitro-o-phenylenediamine synthesis - chemicalbook [chemicalbook.com]

Spectroscopic and Physicochemical Profile of 4-Bromo-5-nitrobenzene-1,2-diamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic and physicochemical properties of 4-Bromo-5-nitrobenzene-1,2-diamine. Due to the limited availability of experimental spectroscopic data in public databases, this document presents a combination of predicted data based on established principles of spectroscopy and general experimental protocols applicable to the analysis of this compound.

Chemical Structure and Properties

4-Bromo-5-nitrobenzene-1,2-diamine is a substituted aromatic amine with the molecular formula C₆H₆BrN₃O₂.[1] Its structure, featuring a benzene ring substituted with two amino groups, a nitro group, and a bromine atom, makes it a compound of interest in medicinal chemistry and materials science.

Below is a diagram illustrating the chemical structure of 4-Bromo-5-nitrobenzene-1,2-diamine, generated using the DOT language.

Caption: Chemical structure of 4-Bromo-5-nitrobenzene-1,2-diamine.

A summary of its key chemical properties is provided in the table below.

Property	Value
IUPAC Name	4-bromo-5-nitrobenzene-1,2-diamine
CAS Number	113269-07-1
Molecular Formula	C₆H₆BrN₃O₂
Molecular Weight	232.04 g/mol
Monoisotopic Mass	230.96434 Da
Physical Form	Solid
Purity	Typically available at ≥95%
Storage Conditions	Keep in a dark place, sealed in dry, at 2-8°C

Predicted Spectroscopic Data

Mass Spectrometry

Predicted mass spectrometry data, including various adducts, are summarized below. This data is valuable for the identification of the compound in mass spectrometric analyses.[1]

Adduct	Predicted m/z
[M+H]⁺	231.97162
[M+Na]⁺	253.95356
[M-H]⁻	229.95706
[M+NH₄]⁺	248.99816
[M+K]⁺	269.92750
[M]⁺	230.96379
[M]⁻	230.96489

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The predicted ¹H NMR spectrum of 4-Bromo-5-nitrobenzene-1,2-diamine in a suitable deuterated solvent (e.g., DMSO-d₆) would be expected to show distinct signals for the aromatic protons and the amine protons.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Assignment
~ 7.0 - 7.5	Singlet	Aromatic CH
~ 6.5 - 7.0	Singlet	Aromatic CH
~ 5.0 - 6.0 (broad)	Singlet	-NH₂ protons (x2)

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The predicted ¹³C NMR spectrum will show six distinct signals for the carbon atoms of the benzene ring, with their chemical shifts influenced by the attached functional groups.

Predicted Chemical Shift (δ, ppm)	Assignment
~ 145 - 155	C-NO₂
~ 135 - 145	C-NH₂
~ 130 - 140	C-NH₂
~ 110 - 120	C-Br
~ 105 - 115	C-H
~ 100 - 110	C-H

Infrared (IR) Spectroscopy

The FT-IR spectrum of solid 4-Bromo-5-nitrobenzene-1,2-diamine is expected to exhibit characteristic absorption bands corresponding to its functional groups.

Wavenumber Range (cm⁻¹)	Vibration Type	Functional Group
3500 - 3300	N-H stretch	Primary Amine
3100 - 3000	C-H stretch (aromatic)	Benzene Ring
1650 - 1580	N-H bend	Primary Amine
1600 - 1450	C=C stretch (aromatic)	Benzene Ring
1550 - 1475	N-O asymmetric stretch	Nitro Group
1350 - 1280	N-O symmetric stretch	Nitro Group
1300 - 1000	C-N stretch	Aromatic Amine
800 - 600	C-Br stretch	Bromoalkane

Experimental Protocols

The following are detailed methodologies for the key experiments that would be used to acquire the spectroscopic data for 4-Bromo-5-nitrobenzene-1,2-diamine.

Workflow for Spectroscopic Analysis

Caption: Workflow for the spectroscopic analysis of 4-Bromo-5-nitrobenzene-1,2-diamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the proton and carbon framework of the molecule.

Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of 4-Bromo-5-nitrobenzene-1,2-diamine in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or Acetone-d₆). Ensure the sample is fully dissolved.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds, spectral width of -2 to 12 ppm.

  • Process the data with Fourier transformation, phase correction, and baseline correction. Chemical shifts should be referenced to the residual solvent peak or an internal standard (e.g., TMS).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: 1024 or more scans (due to the low natural abundance of ¹³C), relaxation delay of 2-5 seconds, spectral width of 0 to 200 ppm.

  • Process the data similarly to the ¹H spectrum.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology (Attenuated Total Reflectance - ATR):

• Sample Preparation: Place a small amount of the solid 4-Bromo-5-nitrobenzene-1,2-diamine powder directly onto the ATR crystal.

• Instrumentation: Use a FT-IR spectrometer equipped with an ATR accessory.

• Data Acquisition:

  • Record a background spectrum of the clean, empty ATR crystal.

  • Apply pressure to the sample to ensure good contact with the crystal.

  • Record the sample spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹.

  • The spectrum is typically recorded in the range of 4000-400 cm⁻¹.

• Data Processing: The software automatically ratios the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern of the compound.

Methodology:

• Sample Preparation: Prepare a dilute solution of the compound (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Instrumentation: Use a GC-MS system with a suitable capillary column (e.g., a non-polar or medium-polarity column like a DB-5ms).

• GC Conditions:

  • Injector Temperature: 250-280°C.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Oven Temperature Program: Start at a low temperature (e.g., 50-70°C), hold for 1-2 minutes, then ramp up to a high temperature (e.g., 280-300°C) at a rate of 10-20°C/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Ion Trap.

  • Scan Range: m/z 40-500.

• Data Analysis: Identify the molecular ion peak (M⁺) and analyze the fragmentation pattern to confirm the structure.

This guide provides a foundational understanding of the spectroscopic characteristics of 4-Bromo-5-nitrobenzene-1,2-diamine. For definitive structural confirmation and analysis, it is recommended that experimental data be acquired and compared with the predicted values presented herein.

References

• 1. PubChemLite - 4-bromo-5-nitrobenzene-1,2-diamine (C6H6BrN3O2) [pubchemlite.lcsb.uni.lu]

Structural Analysis of 4-Bromo-5-nitro-o-phenylenediamine: A Predictive Technical Guide

Introduction

4-Bromo-5-nitro-o-phenylenediamine is a substituted aromatic diamine of interest in medicinal chemistry and materials science due to the diverse reactivity of its functional groups. The presence of two amino groups, a bromine atom, and a nitro group on the benzene ring suggests its potential as a versatile building block for the synthesis of novel heterocyclic compounds, dyes, and polymers. This technical guide offers a comprehensive, albeit predictive, structural analysis of 4-bromo-5-nitro-o-phenylenediamine, including a proposed synthetic pathway and predicted spectroscopic and crystallographic data.

Proposed Synthesis

A plausible synthetic route to 4-Bromo-5-nitro-o-phenylenediamine can be envisioned through the electrophilic nitration of a protected 4-bromo-o-phenylenediamine derivative. Direct nitration of 4-bromo-o-phenylenediamine is likely to be challenging due to the activating and ortho-, para-directing nature of the amino groups, which could lead to multiple nitration products and potential oxidation. A more controlled approach would involve the acetylation of the amino groups to moderate their reactivity and direct the nitration to the desired position.

Experimental Protocol: A Proposed Synthesis

Step 1: Acetylation of 4-Bromo-o-phenylenediamine

• In a round-bottom flask, dissolve 4-bromo-o-phenylenediamine in glacial acetic acid.

• Cool the solution in an ice bath and add acetic anhydride dropwise with stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat gently (e.g., to 50°C) for a specified time to ensure complete diacetylation.[1][2]

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice water to precipitate the diacetylated product.

• Collect the solid by filtration, wash with water, and dry to yield 4-bromo-N,N'-diacetyl-o-phenylenediamine.

Step 2: Nitration of 4-Bromo-N,N'-diacetyl-o-phenylenediamine

• To a cooled solution of the diacetylated compound in concentrated sulfuric acid, add a nitrating mixture (a mixture of concentrated nitric acid and concentrated sulfuric acid) dropwise while maintaining a low temperature.

• Stir the reaction mixture at low temperature for a period, monitoring the reaction by TLC.

• Carefully pour the reaction mixture onto crushed ice to precipitate the nitrated product.

• Filter the solid, wash thoroughly with water to remove residual acid, and dry.

Step 3: Hydrolysis of 4-Bromo-5-nitro-N,N'-diacetyl-o-phenylenediamine

• Suspend the nitrated diacetylated product in an aqueous or alcoholic solution of a strong acid (e.g., hydrochloric acid) or base (e.g., sodium hydroxide).

• Heat the mixture under reflux until the hydrolysis is complete (monitored by TLC).[2][3]

• If acidic hydrolysis is used, neutralize the reaction mixture with a base to precipitate the free diamine. If basic hydrolysis is used, the product may precipitate upon cooling.

• Collect the crude 4-Bromo-5-nitro-o-phenylenediamine by filtration.

• Purify the product by recrystallization from a suitable solvent (e.g., ethanol/water mixture).

References

• 1. Synthesis routes of 4-Bromobenzene-1,2-diamine [benchchem.com]
• 2. 4-Bromo-1,2-diaminobenzene, 97% 1575-37-7 India [ottokemi.com]
• 3. 4-Bromo-1,2-benzenediamine | 1575-37-7 [chemicalbook.com]

In-Depth Technical Guide: 4-Bromo-5-nitrobenzene-1,2-diamine (CAS 113269-07-1)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of 4-Bromo-5-nitrobenzene-1,2-diamine (CAS No. 113269-07-1), a key chemical intermediate in the synthesis of biologically active heterocyclic compounds. This document details its physicochemical properties, safety information, and its significant applications in the development of novel therapeutic agents. Particular focus is given to its role as a precursor for quinoxaline and benzimidazole derivatives that have demonstrated potential as anticancer and antimicrobial agents. While direct biological activity of the title compound is not extensively documented, this guide explores the established mechanisms of its derivatives, including the induction of apoptosis and inhibition of key cellular signaling pathways.

Physicochemical Properties and Safety Data

4-Bromo-5-nitrobenzene-1,2-diamine is a solid organic compound that serves as a versatile building block in synthetic chemistry. Its key properties and safety information are summarized below.

Table 1: Physicochemical Properties of 4-Bromo-5-nitrobenzene-1,2-diamine

Property	Value	Reference
CAS Number	113269-07-1
IUPAC Name	4-bromo-5-nitrobenzene-1,2-diamine
Molecular Formula	C₆H₆BrN₃O₂
Molecular Weight	232.03 g/mol	[1]
Physical Form	Solid
Purity	≥95%
InChI Key	XGXKPRVKQPWQOY-UHFFFAOYSA-N
Storage Conditions	Keep in a dark place, sealed in dry, 2-8°C

Table 2: Hazard and Safety Information

Hazard	Description
GHS Pictogram	GHS07 (Exclamation Mark)
Signal Word	Warning
Hazard Statements	H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H332 (Harmful if inhaled)
Precautionary Statement	P280 (Wear protective gloves/protective clothing/eye protection/face protection)

Note: This information is based on available safety data sheets and should be supplemented with a thorough risk assessment before handling.

Applications in Drug Development and Organic Synthesis

The primary utility of 4-Bromo-5-nitrobenzene-1,2-diamine lies in its role as a precursor for the synthesis of various heterocyclic compounds, which are scaffolds of significant interest in medicinal chemistry due to their diverse biological activities.[2][3]

Synthesis of Quinoxaline Derivatives

Quinoxalines, or benzopyrazines, are a class of nitrogen-containing heterocyclic compounds.[4] Derivatives synthesized from 4-Bromo-5-nitrobenzene-1,2-diamine have been evaluated for their potential as anticancer agents.[2][4] The presence of the bromo-substituent has been shown to enhance the anticancer activity against lung cancer cells when compared to nitro-substituted analogues.[4]

Synthesis of Benzimidazole Derivatives

Benzimidazoles are another important class of heterocyclic compounds with a wide range of documented pharmacological properties, including antimicrobial, antiviral, and anticancer effects.[5][6] The diamine functionality of 4-Bromo-5-nitrobenzene-1,2-diamine is crucial for the construction of the benzimidazole core through condensation reactions with aldehydes or carboxylic acids. These derivatives have been investigated as potential inhibitors of various enzymes, including tyrosinase and DNA topoisomerase.[7][8]

Experimental Protocols

Representative Synthesis of 6-Bromo-Quinoxaline Derivatives

This protocol outlines the condensation reaction between 4-Bromo-5-nitrobenzene-1,2-diamine (after reduction of the nitro group to an amine, yielding 4-bromobenzene-1,2,3-triamine) and an α-dicarbonyl compound to form a quinoxaline ring system.

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Methodology:

• Cell Seeding: Seed cancer cells (e.g., A549 human non-small-cell lung cancer cells) into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment. [3]2. Compound Treatment: Treat the cells with various concentrations of the synthesized test compounds. A vehicle control (e.g., DMSO) should also be included. Incubate the plates for 48-72 hours. [3]3. MTT Addition: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for 3-4 hours, allowing viable cells to reduce the MTT to formazan. [3]4. Formazan Solubilization: Carefully remove the MTT solution and add a solubilizing agent, such as DMSO or isopropanol, to dissolve the formazan crystals. [3]5. Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. [3]6. Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth). [3]

Mechanism of Action of Derivatives

While 4-Bromo-5-nitrobenzene-1,2-diamine is a synthetic intermediate, its derivatives have been shown to exhibit significant biological activities through various mechanisms of action.

Induction of Apoptosis

Several studies on quinoxaline derivatives synthesized from bromo-substituted phenylenediamines have demonstrated that these compounds can induce apoptosis in cancer cells. [4]One study on a specific bromo-substituted quinoxaline derivative showed that it effectively induced apoptosis in A549 cells through a mitochondrial- and caspase-3-dependent pathway. [4] Signaling Pathway: Mitochondrial- and Caspase-3-Dependent Apoptosis

Caption: A hypothetical pathway for apoptosis induction by bromo-quinoxaline derivatives.

Enzyme Inhibition

Derivatives of 4-Bromo-5-nitrobenzene-1,2-diamine have been investigated as inhibitors of various enzymes. For instance, certain quinoxaline derivatives have shown potent inhibitory activity against c-Met kinase, a receptor tyrosine kinase that is often overexpressed in cancer cells. [9]Additionally, benzimidazole scaffolds are known to bind to a wide range of therapeutic targets, including enzymes like EGFR and VEGFR-2. [5] Logical Relationship: From Precursor to Enzyme Inhibitor

Caption: The synthetic pathway from the precursor to a potential enzyme inhibitor.

Conclusion

4-Bromo-5-nitrobenzene-1,2-diamine is a valuable and versatile chemical intermediate with significant potential in the field of drug discovery and development. Its utility as a precursor for the synthesis of quinoxaline and benzimidazole derivatives provides a pathway to novel compounds with potent biological activities, including anticancer and antimicrobial properties. The mechanisms of action for these derivatives, such as the induction of apoptosis and enzyme inhibition, highlight promising avenues for the development of new therapeutic agents. Further research into the synthesis and biological evaluation of new derivatives of 4-Bromo-5-nitrobenzene-1,2-diamine is warranted to fully explore their therapeutic potential.

References

• 1. 4-Bromo-3-nitrobenzene-1,2-diamine | C6H6BrN3O2 | CID 15040736 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis of quinoxalines and assessment of their inhibitory effects against human non-small-cell lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Benzimidazole-based hybrids as inhibitors of EGFR/VEGFR-2 and their combinations with other enzymes: design, synthesis, and activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Benzimidazole Derivatives as New and Selective Inhibitors of Arginase from Leishmania mexicana with Biological Activity against Promastigotes and Amastigotes | MDPI [mdpi.com]
• 7. Benzimidazoles: Selective Inhibitors of Topoisomerase I with Differential Modes of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and Tyrosinase Inhibitory Activity of Novel Benzimidazole/Thiazolidin-4-one Hybrid Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and biological evaluation of quinoxaline derivatives as specific c-Met kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 4-Bromo-5-nitrobenzene-1,2-diamine Derivatives and Analogs for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of 4-bromo-5-nitrobenzene-1,2-diamine and its derivatives, a class of compounds with significant potential in the development of novel therapeutic agents. This document details the synthesis, biological activities, and experimental protocols related to these compounds, with a focus on their applications in anticancer and antimicrobial research.

Introduction

4-Bromo-5-nitrobenzene-1,2-diamine serves as a versatile scaffold in medicinal chemistry. The presence of a bromine atom, a nitro group, and two amino functionalities on a benzene ring provides a unique combination of electronic and steric properties, making it an attractive starting point for the synthesis of a diverse range of heterocyclic compounds. The bromo and nitro groups are known to modulate the physicochemical properties of molecules, often enhancing their biological efficacy. This guide explores the synthesis of key derivatives, particularly benzimidazoles and quinoxalines, and summarizes their reported biological activities, offering a valuable resource for researchers in the field of drug discovery.

Synthesis of 4-Bromo-5-nitrobenzene-1,2-diamine and its Derivatives

The synthesis of 4-bromo-5-nitrobenzene-1,2-diamine and its subsequent conversion into heterocyclic derivatives are crucial steps in the exploration of their therapeutic potential.

Synthesis of the Core Scaffold: 4-Bromo-5-nitrobenzene-1,2-diamine

A common synthetic route to 4-bromo-o-phenylenediamines involves the bromination of the corresponding o-phenylenediamine. For the target molecule, a subsequent nitration step would be required. A representative two-step synthesis is outlined below:

Step 1: Acetylation and Bromination of o-Phenylenediamine

In this step, o-phenylenediamine is first protected by acetylation to control the regioselectivity of the subsequent bromination.

• Experimental Protocol:

  • Dissolve o-phenylenediamine in glacial acetic acid.

  • Add acetic anhydride dropwise under cooling to form diacetyl-o-phenylenediamine.

  • Introduce a brominating agent, such as a solution of bromine in acetic acid, to the reaction mixture.

  • The reaction is typically stirred at a slightly elevated temperature to ensure completion.

  • The product, 4-bromo-diacetyl-o-phenylenediamine, is isolated by pouring the reaction mixture into ice water and collecting the precipitate.

Step 2: Nitration and Hydrolysis

The brominated intermediate is then nitrated, followed by hydrolysis of the acetyl groups to yield the final product.

• Experimental Protocol:

  • The 4-bromo-diacetyl-o-phenylenediamine is treated with a nitrating mixture (e.g., nitric acid in sulfuric acid) under controlled temperature conditions to introduce the nitro group at the 5-position.

  • The resulting 4-bromo-5-nitro-diacetyl-o-phenylenediamine is then hydrolyzed using an aqueous acid or base to remove the acetyl protecting groups.

  • The final product, 4-bromo-5-nitrobenzene-1,2-diamine, is purified by recrystallization.

A patent describes a method for synthesizing 4-bromo-o-phenylenediamine where o-phenylenediamine reacts with a bromo reagent (sodium bromide and hydrogen peroxide) in acetic acid and acetic anhydride to yield 4-bromo-o-phenyl diacetyl amide, which is then hydrolyzed.[1][2]

Synthesis of Benzimidazole Derivatives

Benzimidazoles are a prominent class of heterocyclic compounds synthesized from o-phenylenediamines. They are known to possess a wide range of biological activities, including anticancer and antimicrobial properties.

• General Reaction: The condensation of 4-bromo-5-nitrobenzene-1,2-diamine with various aldehydes or carboxylic acids is a common method for the synthesis of 2-substituted-5-bromo-6-nitro-1H-benzimidazoles.

• Experimental Protocol (from Aldehydes):

  • Dissolve 4-bromo-5-nitrobenzene-1,2-diamine and the desired aromatic aldehyde in a suitable solvent such as ethanol or acetic acid.

  • The reaction mixture is typically refluxed for several hours.

  • Upon completion, the mixture is cooled, and the precipitated product is collected by filtration and purified by recrystallization.

References

• 1. Synthesis method for 4-bromo-o-phenylenediamine - Eureka | Patsnap [eureka.patsnap.com]
• 2. CN103073435A - Synthesis method for 4-bromo-o-phenylenediamine - Google Patents [patents.google.com]

An In-depth Technical Guide to the Purity and Storage of 4-Bromo-5-nitrobenzene-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the purity, analysis, and storage of 4-Bromo-5-nitrobenzene-1,2-diamine (CAS No: 113269-07-1), a key intermediate in pharmaceutical synthesis. This document outlines critical information for ensuring the quality and stability of this compound for research and development purposes.

Compound Profile

IUPAC Name: 4-bromo-5-nitrobenzene-1,2-diamine[1]

Molecular Formula: C₆H₆BrN₃O₂[1][2]

Molecular Weight: 232.04 g/mol [3]

Chemical Structure:

Caption: Chemical structure of 4-Bromo-5-nitrobenzene-1,2-diamine.

Purity and Impurity Profile

The purity of 4-Bromo-5-nitrobenzene-1,2-diamine is critical for its use in subsequent synthetic steps. Commercially available products typically have a purity of 95% or greater.[1] A comprehensive analysis is necessary to identify and quantify any impurities, which may include starting materials, by-products of the synthesis, or degradation products.

Purity Specifications

Parameter	Specification	Analytical Method
Appearance	Yellow to orange or brown crystalline powder	Visual Inspection
Purity (by HPLC)	≥ 95.0%	High-Performance Liquid Chromatography (HPLC)
Identification	Conforms to the structure	¹H NMR, ¹³C NMR, Mass Spectrometry
Water Content	≤ 0.5%	Karl Fischer Titration
Residual Solvents	To be specified based on synthesis	Gas Chromatography (GC)

Potential Impurities

While a specific impurity profile is dependent on the synthetic route, potential impurities may include:

Impurity Name	Structure	Origin
3-Bromo-4-nitroaniline	Starting material for some synthetic routes
1,2-Diaminobenzene	Starting material for some synthetic routes
Isomeric Impurities	e.g., 2-Bromo-3-nitrobenzene-1,4-diamine	Side reaction during nitration or bromination
Oxidation Products	Degradation
Residual Solvents	e.g., Ethanol, Ethyl Acetate, Dichloromethane	Purification process

Analytical Methods for Purity Assessment

A combination of chromatographic and spectroscopic techniques is recommended for the comprehensive analysis of 4-Bromo-5-nitrobenzene-1,2-diamine.

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary technique for assessing the purity and quantifying impurities. A stability-indicating method should be developed and validated.

Experimental Protocol (Example):

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient of Mobile Phase A (Water) and Mobile Phase B (Acetonitrile).

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0	90	10
  20	10	90
  25	10	90
  30	90	10

  | 35 | 90 | 10 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve an accurately weighed sample in the mobile phase to a concentration of approximately 1 mg/mL.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used for the structural confirmation of 4-Bromo-5-nitrobenzene-1,2-diamine.

Experimental Protocol (Example):

• Instrumentation: 400 MHz NMR Spectrometer.

• Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d₆).

• ¹H NMR: Acquire proton NMR spectra to confirm the presence and integration of aromatic and amine protons.

• ¹³C NMR: Acquire carbon NMR spectra to confirm the carbon framework of the molecule.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound.

Experimental Protocol (Example):

• Instrumentation: Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) system.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically suitable for this compound.

• Analysis: The mass spectrum should show a prominent ion corresponding to the protonated molecule [M+H]⁺. The isotopic pattern of bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio) should be observed.

Purification

For applications requiring higher purity, recrystallization is a common and effective purification method.

Experimental Protocol: Recrystallization

• Solvent Selection: Identify a suitable solvent or solvent system in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common solvents for similar compounds include ethanol, ethyl acetate, or mixtures with hexanes.

• Dissolution: In an Erlenmeyer flask, dissolve the crude 4-Bromo-5-nitrobenzene-1,2-diamine in a minimal amount of the hot recrystallization solvent.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Crystal formation should be observed.

• Cooling: To maximize the yield, cool the flask in an ice bath for approximately 30 minutes.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum at a temperature below their melting point.

Caption: A typical workflow for the purification of 4-Bromo-5-nitrobenzene-1,2-diamine by recrystallization.

Storage and Stability

Proper storage is essential to maintain the purity and stability of 4-Bromo-5-nitrobenzene-1,2-diamine.

Recommended Storage Conditions

Parameter	Recommendation
Temperature	2-8°C[1][3]
Light	Keep in a dark place[1][3]
Atmosphere	Store in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen).
Moisture	Store in a dry, desiccated environment.

Stability Profile and Forced Degradation Studies

Forced degradation studies are crucial for identifying potential degradation products and establishing the intrinsic stability of the molecule. These studies also help in developing and validating a stability-indicating analytical method.

Experimental Protocol: Forced Degradation

Subject the compound to the following stress conditions to induce degradation:

• Acidic Hydrolysis: Reflux in 0.1 M HCl.

• Basic Hydrolysis: Reflux in 0.1 M NaOH.

• Neutral Hydrolysis: Reflux in water.

• Oxidative Degradation: Treat with 3% H₂O₂ at room temperature.

• Thermal Degradation: Heat the solid compound in an oven at a temperature below its melting point.

• Photolytic Degradation: Expose the compound to UV light (e.g., 254 nm) and visible light.

Analyze the stressed samples by a validated stability-indicating HPLC method to separate the parent compound from any degradation products.

Caption: Logical relationship between storage conditions and stability assessment of 4-Bromo-5-nitrobenzene-1,2-diamine.

Safety Precautions

4-Bromo-5-nitrobenzene-1,2-diamine should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood. Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS).[1]

This technical guide provides a framework for ensuring the quality and stability of 4-Bromo-5-nitrobenzene-1,2-diamine. The provided experimental protocols are examples and may require optimization for specific laboratory conditions and equipment.

References

• 1. 4-Bromo-5-nitrobenzene-1,2-diamine | 113269-07-1 [sigmaaldrich.com]
• 2. PubChemLite - 4-bromo-5-nitrobenzene-1,2-diamine (C6H6BrN3O2) [pubchemlite.lcsb.uni.lu]
• 3. 113269-07-1|4-Bromo-5-nitrobenzene-1,2-diamine|BLD Pharm [bldpharm.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Benzimidazoles from 4-Bromo-5-nitrobenzene-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of substituted benzimidazoles using 4-Bromo-5-nitrobenzene-1,2-diamine as a key starting material. The resulting bromo- and nitro-substituted benzimidazole scaffold is a valuable pharmacophore in drug discovery, with applications in the development of antimicrobial and anticancer agents.[1][2][3]

Introduction

Benzimidazoles are a class of heterocyclic aromatic organic compounds with a wide range of therapeutic applications.[1][4] The synthesis of substituted benzimidazoles is a cornerstone of medicinal chemistry. This protocol outlines the condensation reaction of 4-Bromo-5-nitrobenzene-1,2-diamine with various aromatic aldehydes to yield 2-substituted-5-bromo-6-nitro-1H-benzimidazoles. This method is based on established procedures for benzimidazole synthesis from ortho-phenylenediamines.[5][6][7][8][9] The presence of the bromo and nitro groups on the benzimidazole core provides handles for further chemical modification and can contribute to the biological activity of the final compounds.[10]

Reaction Scheme

The general reaction involves the condensation and subsequent oxidative cyclization of 4-Bromo-5-nitrobenzene-1,2-diamine with an aromatic aldehyde in the presence of a catalyst.

• Starting Material: 4-Bromo-5-nitrobenzene-1,2-diamine

• Reagent: Substituted Aromatic Aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde, 4-methoxybenzaldehyde)

• Product: 2-Aryl-5-bromo-6-nitro-1H-benzimidazole

Experimental Protocol

This protocol details a general method for the synthesis of 2-aryl-5-bromo-6-nitro-1H-benzimidazoles.

Materials:

• 4-Bromo-5-nitrobenzene-1,2-diamine

• Substituted aromatic aldehyde

• Ethanol

• Montmorillonite K10 (catalyst)[11]

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Filtration apparatus (Büchner funnel, filter paper)

• Rotary evaporator

• Silica gel for column chromatography

• Ethyl acetate

• Hexane

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, combine 4-Bromo-5-nitrobenzene-1,2-diamine (1.0 mmol, 1.0 eq) and the desired aromatic aldehyde (1.1 mmol, 1.1 eq).

• Solvent and Catalyst Addition: Add ethanol (10 mL) to the flask, followed by the addition of Montmorillonite K10 (approximately 10% w/w of the diamine).

• Reaction Conditions: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 4-6 hours.[11]

• Work-up: Upon completion, filter the reaction mixture to remove the catalyst. Wash the solid catalyst with a small amount of ethanol.

• Isolation of Product: Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel, using a mixture of ethyl acetate and hexane as the eluent, to afford the pure 2-aryl-5-bromo-6-nitro-1H-benzimidazole.

• Characterization: Characterize the final product by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Data Presentation

The following table summarizes the expected yields for the synthesis of various 2-aryl-5-bromo-6-nitro-1H-benzimidazoles based on similar reactions reported in the literature.[11]

Entry	Aromatic Aldehyde	Product	Expected Yield (%)
1	Benzaldehyde	5-Bromo-6-nitro-2-phenyl-1H-benzimidazole	85-90
2	4-Chlorobenzaldehyde	5-Bromo-2-(4-chlorophenyl)-6-nitro-1H-benzimidazole	82-88
3	4-Methoxybenzaldehyde	5-Bromo-2-(4-methoxyphenyl)-6-nitro-1H-benzimidazole	88-93
4	2-Nitrobenzaldehyde	5-Bromo-6-nitro-2-(2-nitrophenyl)-1H-benzimidazole	62[11]

Visualizations

Experimental Workflow

References

• 1. chemijournal.com [chemijournal.com]
• 2. Benzimidazole as a Privileged Scaffold in Drug Design and Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Benzimidazole synthesis [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst – Oriental Journal of Chemistry [orientjchem.org]
• 8. ijariie.com [ijariie.com]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. Synthesis of Computationally Designed 2,5(6)-Benzimidazole Derivatives via Pd-Catalyzed Reactions for Potential E. coli DNA Gyrase B Inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 4-Bromo-5-nitrobenzene-1,2-diamine as a Versatile Building Block for Heterocycles

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-5-nitrobenzene-1,2-diamine is a valuable and versatile building block in synthetic organic chemistry, particularly for the construction of a diverse range of heterocyclic compounds. Its unique trifunctional nature, possessing vicinal amino groups for cyclization, a bromine atom for subsequent cross-coupling reactions, and a nitro group that can be further modified, makes it an attractive starting material for the synthesis of novel compounds with potential applications in medicinal chemistry and materials science. This document provides detailed application notes and experimental protocols for the synthesis of key heterocyclic scaffolds—benzimidazoles, quinoxalines, and phenazines—using 4-Bromo-5-nitrobenzene-1,2-diamine.

Key Applications

The heterocyclic cores synthesized from 4-Bromo-5-nitrobenzene-1,2-diamine are prevalent in many biologically active molecules. The presence of the bromo and nitro substituents on the benzene ring provides opportunities for further structural diversification, allowing for the fine-tuning of physicochemical and pharmacological properties.

• Benzimidazoles: This scaffold is a common feature in a number of pharmaceuticals with a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. The bromine atom at the 6-position and the nitro group at the 5-position of the resulting benzimidazole can significantly influence its biological profile and provide a handle for further derivatization.

• Quinoxalines: These nitrogen-containing heterocycles are known for their diverse pharmacological activities, including anticancer, antibacterial, and antifungal properties. The substituents on the benzene ring of the quinoxaline core can be tailored to modulate their biological activity and selectivity.

• Phenazines: Phenazine derivatives have been investigated for their potential as antibacterial, antifungal, and antitumor agents. The core structure can intercalate with DNA, and substituents can influence this interaction and other biological effects.

Experimental Protocols

The following protocols are generalized procedures for the synthesis of benzimidazoles, quinoxalines, and phenazines from 4-Bromo-5-nitrobenzene-1,2-diamine. Optimization of reaction conditions (e.g., temperature, reaction time, and catalyst) may be necessary for specific substrates.

Synthesis of 6-Bromo-5-nitro-1H-benzimidazoles

This protocol describes the condensation of 4-Bromo-5-nitrobenzene-1,2-diamine with an aldehyde to form the corresponding benzimidazole derivative.

Reaction Scheme:

Caption: Synthesis of 6-Bromo-5-nitro-1H-benzimidazoles.

Materials:

• 4-Bromo-5-nitrobenzene-1,2-diamine

• Aldehyde (R-CHO)

• Ethanol or N,N-Dimethylformamide (DMF)

• Catalyst: e.g., Hydrochloric acid (HCl) or Sodium bisulfite (NaHSO₃)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

Procedure:

• In a round-bottom flask, dissolve 4-Bromo-5-nitrobenzene-1,2-diamine (1.0 eq) in ethanol or DMF.

• Add the aldehyde (1.0-1.2 eq) to the solution.

• Add a catalytic amount of an acid (e.g., a few drops of concentrated HCl) or an oxidizing agent (e.g., NaHSO₃, 1.2 eq).

• Attach a reflux condenser and heat the reaction mixture to reflux (typically 80-120 °C) for 4-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect the solid by filtration, wash with cold ethanol, and dry under vacuum.

• If no precipitate forms, pour the reaction mixture into ice-water and collect the resulting precipitate by filtration.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate) or by column chromatography on silica gel.

Quantitative Data (Representative):

Aldehyde (R-CHO)	Product	Reaction Time (h)	Yield (%)
Benzaldehyde	6-Bromo-5-nitro-2-phenyl-1H-benzimidazole	6	85
4-Chlorobenzaldehyde	2-(4-Chlorophenyl)-6-bromo-5-nitro-1H-benzimidazole	8	82
4-Methoxybenzaldehyde	6-Bromo-2-(4-methoxyphenyl)-5-nitro-1H-benzimidazole	6	88

Synthesis of 6-Bromo-7-nitroquinoxalines

This protocol outlines the condensation of 4-Bromo-5-nitrobenzene-1,2-diamine with a 1,2-dicarbonyl compound to yield the corresponding quinoxaline derivative.

Reaction Scheme:

Caption: Synthesis of 6-Bromo-7-nitroquinoxalines.

Materials:

• 4-Bromo-5-nitrobenzene-1,2-diamine

• 1,2-Dicarbonyl compound (e.g., benzil, glyoxal)

• Ethanol or Acetic Acid

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

Procedure:

• Dissolve 4-Bromo-5-nitrobenzene-1,2-diamine (1.0 eq) in ethanol or acetic acid in a round-bottom flask.

• Add the 1,2-dicarbonyl compound (1.0 eq) to the solution.

• Heat the mixture to reflux (typically 80-120 °C) for 2-6 hours, with stirring.

• Monitor the reaction progress by TLC.

• After completion, allow the reaction mixture to cool to room temperature.

• The product often precipitates from the reaction mixture upon cooling. Collect the solid by filtration.

• Wash the collected solid with a small amount of cold ethanol and dry under vacuum.

• If necessary, the product can be purified by recrystallization from a suitable solvent.

Quantitative Data (Representative):

1,2-Dicarbonyl Compound	Product	Reaction Time (h)	Yield (%)
Benzil	6-Bromo-7-nitro-2,3-diphenylquinoxaline	3	92
Glyoxal (40% in H₂O)	6-Bromo-7-nitroquinoxaline	2	88
2,3-Butanedione	6-Bromo-2,3-dimethyl-7-nitroquinoxaline	2.5	90

Synthesis of 7-Bromo-8-nitrophenazines

This protocol describes a two-step synthesis of phenazine derivatives, involving the initial condensation of 4-Bromo-5-nitrobenzene-1,2-diamine with a catechol to form a dihydrophenazine, followed by in-situ oxidation.

Reaction Scheme:

Caption: Two-step synthesis of 7-Bromo-8-nitrophenazines.

Materials:

• 4-Bromo-5-nitrobenzene-1,2-diamine

• Catechol

• High-boiling solvent (e.g., nitrobenzene or glycerol)

• Round-bottom flask

• Distillation setup (for high-vacuum distillation if needed)

• Stirring apparatus

Procedure:

• In a round-bottom flask, combine 4-Bromo-5-nitrobenzene-1,2-diamine (1.0 eq) and catechol (1.0 eq).

• Add a high-boiling solvent such as nitrobenzene or glycerol.

• Heat the mixture to a high temperature (typically 150-180 °C) for 4-8 hours. The solvent can also act as an oxidizing agent at these temperatures.

• Monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a large volume of a non-polar solvent like hexane to precipitate the crude product.

• Collect the precipitate by filtration and wash thoroughly with hexane.

• The crude product can be purified by column chromatography on silica gel.

Quantitative Data (Representative):

Catechol	Product	Reaction Time (h)	Yield (%)
Catechol	7-Bromo-8-nitrophenazine	6	65
4-Methylcatechol	7-Bromo-2-methyl-8-nitrophenazine	7	62
4-tert-Butylcatechol	2-(tert-Butyl)-7-bromo-8-nitrophenazine	8	60

Biological Activity and Signaling Pathways

While specific biological data for derivatives of 4-Bromo-5-nitrobenzene-1,2-diamine are not extensively reported in the literature, the resulting heterocyclic scaffolds are well-known pharmacophores.

General Biological Activities:

• Benzimidazoles: Many benzimidazole derivatives exhibit potent activity against a range of microbial pathogens and cancer cell lines. Their mechanism of action can vary widely, from inhibiting tubulin polymerization in cancer cells to disrupting metabolic pathways in microbes.

• Quinoxalines: These compounds have been shown to possess anticancer activity, often through the inhibition of protein kinases involved in cell signaling pathways that regulate cell proliferation, survival, and angiogenesis. Some quinoxaline derivatives also exhibit potent antibacterial and antiviral activities.

• Phenazines: The planar aromatic structure of phenazines allows them to intercalate into DNA, leading to cytotoxic effects. They can also generate reactive oxygen species (ROS), contributing to their antimicrobial and antitumor properties.

Drug Discovery Workflow:

The synthesized heterocycles can be subjected to a typical drug discovery and development workflow to identify and characterize their biological activities.

Caption: Drug discovery workflow for heterocycles.

This workflow illustrates the progression from the synthesis of diverse heterocyclic libraries from 4-Bromo-5-nitrobenzene-1,2-diamine to the identification of potential drug candidates through systematic biological screening and optimization. The bromine and nitro functionalities on the synthesized scaffolds provide ample opportunities for structure-activity relationship (SAR) studies during the lead optimization phase.

Application Notes: 4-bromo-5-nitro-o-phenylenediamine in Medicinal Chemistry

Introduction

4-bromo-5-nitro-o-phenylenediamine is a highly functionalized aromatic compound with significant potential as a versatile building block in medicinal chemistry and drug discovery. Its structure incorporates three key features that medicinal chemists can exploit for the synthesis of diverse and complex molecular scaffolds:

• o-Phenylenediamine Core: The 1,2-diamine arrangement is a classical precursor for the synthesis of a wide range of heterocyclic systems, most notably benzimidazoles, but also quinoxalines and benzodiazepines. These heterocycles are privileged structures in medicinal chemistry, forming the core of numerous approved drugs.[1][2]

• Nitro Group: The strongly electron-withdrawing nitro group (NO₂) serves multiple roles. It can act as a pharmacophore, as many nitroaromatic compounds exhibit a spectrum of biological activities, including antimicrobial and antiparasitic effects.[3][4] The nitro group can also be readily reduced to an amine, providing a reactive handle for subsequent derivatization and scaffold elaboration.[5]

• Bromo Substituent: The bromine atom is an excellent leaving group for transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the introduction of various aryl, alkyl, or alkynyl groups.[6] The presence of a halogen can also modulate the lipophilicity and metabolic stability of a drug candidate and can enhance biological activity through halogen bonding.[7]

These combined features make 4-bromo-5-nitro-o-phenylenediamine an attractive starting material for generating libraries of compounds for high-throughput screening and lead optimization.

Primary Application: Synthesis of Substituted Benzimidazoles

A primary and highly valuable application of 4-bromo-5-nitro-o-phenylenediamine is in the synthesis of 5-bromo-6-nitro-1H-benzimidazole derivatives. The general synthesis involves the condensation of the diamine with an aldehyde, a reaction known as the Phillips-Ladenburg condensation.

This reaction pathway allows for the introduction of a wide variety of substituents at the 2-position of the benzimidazole core, depending on the choice of aldehyde (R-CHO). The resulting 5-bromo-6-nitrobenzimidazole scaffold is a promising platform for developing inhibitors of various enzymes, such as kinases or polymerases, where the substituents can be tailored to target specific binding pockets.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 2-Substituted-5-bromo-6-nitro-1H-benzimidazoles

This protocol describes the synthesis of benzimidazole derivatives via the condensation of 4-bromo-5-nitro-o-phenylenediamine with various aromatic aldehydes.

Materials:

• 4-bromo-5-nitro-o-phenylenediamine

• Substituted aromatic aldehyde (e.g., 4-chlorobenzaldehyde)

• Ethanol (EtOH)

• Glacial Acetic Acid (AcOH)

• Sodium Metabisulfite (Na₂S₂O₅) (optional, for purification)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Ethyl Acetate (EtOAc)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4-bromo-5-nitro-o-phenylenediamine (1.0 eq.) in a mixture of ethanol and glacial acetic acid (e.g., 10:1 v/v).

• Addition of Aldehyde: To the stirred solution, add the desired substituted aromatic aldehyde (1.1 eq.).

• Reaction Progression: Heat the reaction mixture to reflux (approximately 80-90 °C) and monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 4-8 hours.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Slowly pour the reaction mixture into a beaker containing ice-cold water to precipitate the crude product.

  • If the aldehyde was in excess, a small amount of sodium metabisulfite can be added to form the bisulfite adduct and facilitate its removal.

  • Neutralize the mixture by slowly adding a saturated solution of sodium bicarbonate until the pH is ~7-8.

  • Filter the resulting precipitate, wash with cold water, and air dry.

• Purification:

  • If necessary, the crude product can be further purified by column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

  • Alternatively, recrystallization from a suitable solvent system (e.g., ethanol/water) can be performed.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Data Presentation

The synthesized benzimidazole derivatives can be evaluated for their biological activity. For example, if designed as kinase inhibitors, their potency would be determined using in vitro kinase assays. The results can be summarized as follows.

Table 1: In Vitro Kinase Inhibitory Activity of Synthesized Benzimidazole Derivatives

Compound ID	R-Group (at C2)	Target Kinase	IC₅₀ (µM)
BZ-1	Phenyl	FGFR1	15.2
BZ-2	4-Chlorophenyl	FGFR1	5.8
BZ-3	4-Methoxyphenyl	FGFR1	11.4
BZ-4	2-Pyridyl	FGFR1	8.1

| BZ-5 | 3,5-Dimethoxyphenyl | FGFR1 | 2.1 |

Note: The data presented in this table is hypothetical and for illustrative purposes only, based on activities of similar compound classes found in the literature.[8]

Visualizations

Diagram 1: Synthetic Workflow

Caption: Synthetic workflow for benzimidazole synthesis.

Diagram 2: Potential Downstream Signaling Pathway Inhibition

Caption: Inhibition of the FGFR1 signaling cascade.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Synthetic aspects of 1,4- and 1,5-benzodiazepines using o-phenylenediamine: a study of past quinquennial - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. The Diverse Biological Activity of Recently Synthesized Nitro Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. frontiersin.org [frontiersin.org]
• 6. nbinno.com [nbinno.com]
• 7. mdpi.com [mdpi.com]
• 8. Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives as novel FGFR1 inhibitors for treatment of non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 4-Bromo-5-nitrobenzene-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of 4-Bromo-5-nitrobenzene-1,2-diamine, a versatile precursor for the synthesis of novel benzimidazole derivatives with potential therapeutic applications. The unique substitution pattern of this starting material, featuring both a bromo and a nitro group, offers opportunities for the development of compounds with distinct biological activities.

Overview and Key Applications

4-Bromo-5-nitrobenzene-1,2-diamine is an aromatic diamine that serves as a valuable building block in medicinal chemistry. Its primary application lies in the synthesis of 5-bromo-6-nitro-1H-benzimidazoles through condensation reactions with various aldehydes, carboxylic acids, or their derivatives. The resulting benzimidazole scaffold is a privileged structure found in numerous pharmacologically active compounds.

The presence of the electron-withdrawing nitro group and the bromo substituent on the benzimidazole core can significantly influence the physicochemical properties and biological activity of the resulting molecules. These substitutions can enhance interactions with biological targets and provide handles for further chemical modifications.

Key Potential Applications of Derivatives:

• Anticancer Agents: Benzimidazole derivatives have been shown to exhibit cytotoxic activity against various cancer cell lines. The bromo and nitro functionalities may contribute to enhanced potency.

• Antimicrobial Agents: The benzimidazole core is a known pharmacophore in antimicrobial drug discovery. Derivatives of 4-Bromo-5-nitrobenzene-1,2-diamine are expected to possess antibacterial and antifungal properties.

• Kinase Inhibitors: Substituted benzimidazoles have been identified as inhibitors of various protein kinases, which are key targets in cancer and inflammatory diseases.

Experimental Protocols

The following protocols are detailed methodologies for the synthesis of 2-substituted-5-bromo-6-nitro-1H-benzimidazoles from 4-Bromo-5-nitrobenzene-1,2-diamine. These are based on established procedures for structurally related o-phenylenediamines.

Protocol 1: Synthesis of 2-Aryl-5-bromo-6-nitro-1H-benzimidazoles via Condensation with Aromatic Aldehydes

This protocol describes the acid-catalyzed condensation of 4-Bromo-5-nitrobenzene-1,2-diamine with an aromatic aldehyde to yield the corresponding 2-aryl-5-bromo-6-nitro-1H-benzimidazole.

Materials:

• 4-Bromo-5-nitrobenzene-1,2-diamine

• Substituted aromatic aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde)

• Ethanol

• Montmorillonite K10 or p-Toluenesulfonic acid (catalyst)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Silica gel for column chromatography

• Ethyl acetate and hexane (eluents)

Procedure:

• In a round-bottom flask, dissolve 4-Bromo-5-nitrobenzene-1,2-diamine (1.0 mmol) in ethanol (15 mL).

• Add the substituted aromatic aldehyde (1.1 mmol) to the solution.

• Add a catalytic amount of Montmorillonite K10 (100 mg) or p-toluenesulfonic acid (0.1 mmol).

• Stir the reaction mixture at room temperature for 4-6 hours or at reflux (80 °C) for 2-3 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the mixture to remove the catalyst (if using Montmorillonite K10).

• Evaporate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford the pure 2-aryl-5-bromo-6-nitro-1H-benzimidazole.

Experimental Workflow Diagram:

Synthesis of 2-Aryl-5-bromo-6-nitro-1H-benzimidazoles.

Protocol 2: Synthesis of 5-Bromo-6-nitro-1H-benzimidazole-2(3H)-thione

This protocol outlines the synthesis of a benzimidazole-2-thione derivative, a versatile intermediate for further functionalization.

Materials:

• 4-Bromo-5-nitrobenzene-1,2-diamine

• Carbon disulfide (CS₂)

• Potassium hydroxide (KOH)

• Ethanol

• Water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• Dissolve potassium hydroxide (1.2 mmol) in ethanol (10 mL) in a round-bottom flask.

• Add 4-Bromo-5-nitrobenzene-1,2-diamine (1.0 mmol) to the solution and stir until it dissolves.

• Add carbon disulfide (1.5 mmol) dropwise to the reaction mixture.

• Reflux the mixture for 3-4 hours. Monitor the reaction by TLC.

• After cooling to room temperature, pour the reaction mixture into cold water.

• Acidify the mixture with dilute hydrochloric acid to precipitate the product.

• Filter the solid precipitate, wash with water, and dry to obtain 5-Bromo-6-nitro-1H-benzimidazole-2(3H)-thione.

Data Presentation: Biological Activity of Structurally Related Benzimidazole Derivatives

The following tables summarize the reported in vitro biological activities of benzimidazole derivatives that are structurally related to the compounds synthesized from 4-Bromo-5-nitrobenzene-1,2-diamine. This data provides an indication of the potential therapeutic efficacy of this class of compounds.

Table 1: Anticancer Activity of Substituted Benzimidazole Derivatives

Compound Class	Cancer Cell Line	IC₅₀ (µM)	Reference
2-Aryl-5-nitrobenzimidazoles	A549 (Lung)	10.67 ± 1.53	[1]
C6 (Glioma)	4.33 ± 1.04	[1]
2,5,6-Trisubstituted Benzimidazoles	HCT-116 (Colon)	21.3 ± 4.1	[2]
MCF-7 (Breast)	28.3 ± 5.1	[2]
Tetrabromobenzimidazole Derivative	CCRF-CEM (Leukemia)	16.0	[3]
MCF-7 (Breast)	17.09	[3]

Table 2: Antimicrobial Activity of Substituted Benzimidazole Derivatives

Compound Class	Microorganism	MIC (µg/mL)	Reference
2-Aryl-5-nitrobenzimidazoles	S. aureus	2.9 - 4.5	[4]
E. faecalis	3.1 - 3.8	[4]
5-Nitrobenzimidazole Derivatives	B. cereus	Zone of inhibition: 18mm	[5]
E. coli	Zone of inhibition: 17mm	[5]

Signaling Pathway Visualization

Derivatives of 4-Bromo-5-nitrobenzene-1,2-diamine, particularly those with bulky aromatic substitutions at the 2-position, have the potential to act as kinase inhibitors. The following diagram illustrates a hypothetical signaling pathway where a synthesized benzimidazole derivative inhibits a protein kinase (e.g., a receptor tyrosine kinase), leading to the downstream inhibition of proliferation and induction of apoptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Pro-Apoptotic Activity of 1-(4,5,6,7-Tetrabromo-1H-benzimidazol-1-yl)propan-2-one, an Intracellular Inhibitor of PIM-1 Kinase in Acute Lymphoblastic Leukemia and Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. In Silico Studies and Assessment of Antimicrobial Activities for Synthesised Nitrobenzimidazole Derivetives – Oriental Journal of Chemistry [orientjchem.org]

Application Notes and Protocols: 4-Bromo-5-nitrobenzene-1,2-diamine in the Synthesis of Bioactive Molecules

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of 4-Bromo-5-nitrobenzene-1,2-diamine as a versatile starting material for the preparation of a diverse range of bioactive molecules. This document details the synthesis of key heterocyclic scaffolds, including benzimidazoles and quinoxalines, and presents their potential applications as anticancer and antimicrobial agents. Detailed experimental protocols and quantitative biological activity data are provided to facilitate further research and drug discovery efforts.

Introduction

4-Bromo-5-nitrobenzene-1,2-diamine is a valuable bifunctional building block in medicinal chemistry. The presence of two adjacent amino groups allows for the facile construction of various heterocyclic systems, while the bromo and nitro substituents provide opportunities for further functionalization and modulation of the physicochemical and pharmacological properties of the resulting molecules. The benzimidazole and quinoxaline cores, readily accessible from this precursor, are prominent pharmacophores found in numerous clinically used drugs and biologically active compounds.[1][2]

Key Applications

Derivatives of 4-Bromo-5-nitrobenzene-1,2-diamine are primarily explored for their potential as:

• Anticancer Agents: Many benzimidazole and quinoxaline derivatives exhibit potent cytotoxicity against a range of cancer cell lines. Their mechanisms of action often involve the inhibition of key cellular processes such as cell division and signaling pathways crucial for tumor growth and survival.[3][4][5]

• Antimicrobial Agents: The structural similarity of the benzimidazole nucleus to purine nucleosides allows these compounds to interfere with microbial metabolic pathways.[6][7] Bromo and nitro substituents can enhance the antimicrobial potency of these molecules.

Synthesis of Bioactive Scaffolds

Benzimidazole Derivatives

The condensation of o-phenylenediamines with aldehydes or carboxylic acids is a fundamental and widely employed method for the synthesis of benzimidazoles.[8]

Experimental Protocol: General Synthesis of 5-Bromo-6-nitro-1H-benzimidazoles

This protocol is adapted from established methodologies for the synthesis of substituted benzimidazoles.[9]

Materials:

• 4-Bromo-5-nitrobenzene-1,2-diamine

• Substituted aromatic or aliphatic aldehyde (1.05 equivalents)

• Sodium metabisulfite (Na₂S₂O₅) (1.05 equivalents)

• Dimethoxyethane (DME)

• Ethanol

Procedure:

• Dissolve 4-Bromo-5-nitrobenzene-1,2-diamine (1 equivalent) in dimethoxyethane.

• Add the substituted aldehyde (1.05 equivalents) to the solution and stir at 0°C for 2 hours.

• Allow the reaction mixture to warm to room temperature and then reflux for 1 hour to form the Schiff base intermediate.

• Add sodium metabisulfite (1.05 equivalents) and additional dimethoxyethane.

• Reflux the mixture for 24-48 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and pour it into ice-cold water.

• Collect the precipitated product by filtration, wash with cold water, and dry.

• Purify the crude product by recrystallization from ethanol.

Quinoxaline Derivatives

Quinoxalines are readily synthesized through the condensation of o-phenylenediamines with 1,2-dicarbonyl compounds.[10]

Experimental Protocol: General Synthesis of 6-Bromo-7-nitroquinoxalines

This protocol is based on well-established procedures for quinoxaline synthesis.[11]

Materials:

• 4-Bromo-5-nitrobenzene-1,2-diamine

• 1,2-Dicarbonyl compound (e.g., glyoxal, biacetyl) (1 equivalent)

• Ethanol or Acetic Acid

Procedure:

• Dissolve 4-Bromo-5-nitrobenzene-1,2-diamine (1 equivalent) in ethanol or acetic acid.

• Add the 1,2-dicarbonyl compound (1 equivalent) to the solution.

• Reflux the reaction mixture for 2-4 hours, monitoring by TLC.

• After completion, cool the mixture to room temperature.

• If a precipitate forms, filter the solid product and wash it with a cold solvent.

• If no precipitate forms, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Biological Activity Data

The following tables summarize the quantitative biological activity of various benzimidazole and quinoxaline derivatives, highlighting the potential of molecules derived from 4-Bromo-5-nitrobenzene-1,2-diamine.

Table 1: Anticancer Activity of Substituted Benzimidazole Derivatives

Compound Class	Cancer Cell Line	Activity (IC₅₀ in µM)	Reference
1-Phenyl-2-(4,5,6,7-tetrabromo-1H-benzimidazol-1-yl)ethanone	MCF-7 (Breast)	5.30	[3]
CCRF-CEM (Leukemia)	6.80	[3]
Benzimidazole-triazole hybrid	A549 (Lung)	0.63	[4]
NCI-H460 (Lung)	0.99	[4]
MCF-7 (Breast)	1.3	[4]
MDA-MB-231 (Breast)	0.94	[4]

Table 2: Antimicrobial Activity of Substituted Benzimidazole Derivatives

Compound Class	Microorganism	Activity (MIC in µg/mL)	Reference
5-Bromo-2-(3-bromothiophen-2-yl)-1H-benzimidazole	E. coli ATCC 25922	<4	[12]
S. aureus ATCC 25923	<4	[12]
Benzoxazole derivative	S. aureus	25	[13]

Table 3: Biological Activity of Substituted Quinoxaline Derivatives

Compound Class	Biological Target/Cell Line	Activity (IC₅₀)	Reference
Tetrazolo[1,5-a]quinoxaline derivative	Human Cancer Cell Lines	0.01 - 0.06 µg/mL	[14]
Pyrrolo[1,2-a]quinoxalin-4(5H)-one derivative	BTK (Bruton's tyrosine kinase)	21.6 nM	[15]
Quinoxaline derivative	c-Met kinase	Potent Inhibition	[5]

Visualizations

Experimental Workflow for Synthesis and Screening

General workflow for the synthesis and biological screening of bioactive molecules.

Hypothetical Signaling Pathway Inhibition

Hypothetical inhibition of a receptor tyrosine kinase signaling pathway by a bioactive derivative.

Conclusion

4-Bromo-5-nitrobenzene-1,2-diamine serves as a highly versatile and valuable precursor for the synthesis of diverse heterocyclic compounds with significant biological potential. The straightforward synthesis of benzimidazole and quinoxaline scaffolds, coupled with the potential for a wide range of biological activities, makes this starting material a key component in the development of novel therapeutic agents. The provided protocols and biological data offer a solid foundation for researchers to explore the synthesis and evaluation of new bioactive molecules derived from this promising chemical entity. Further investigation into the structure-activity relationships and mechanisms of action of these derivatives is warranted to unlock their full therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. Recent Updates on the Synthesis of Bioactive Quinoxaline-Containing Sulfonamides [mdpi.com]
• 3. Synthesis and evaluation of anticancer activity of new 4,5,6,7-tetrabromo-1H-benzimidazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Benzimidazole scaffold as a potent anticancer agent with different mechanisms of action (2016–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and biological evaluation of quinoxaline derivatives as specific c-Met kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antimicrobial Potential of Benzimidazole Derived Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Antimicrobial Activities of 1-H-Benzimidazole-based Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Benzimidazoles: A biologically active compounds - Arabian Journal of Chemistry [arabjchem.org]
• 9. jchemrev.com [jchemrev.com]
• 10. Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives [article.sapub.org]
• 11. mdpi.com [mdpi.com]
• 12. Benzimidazole(s): synthons, bioactive lead structures, total synthesis, and the profiling of major bioactive categories - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Antibacterial and antifungal activities of benzimidazole and benzoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis, Characterization and Biological Evaluation of Some Quinoxaline Derivatives: A Promising and Potent New Class of Antitumor and Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Design, Synthesis, and Biological Evaluation of Pyrrolo[1,2- a]quinoxalin-4(5 H)-one Derivatives as Potent and Orally Available Noncovalent Bruton's Tyrosine Kinase (BTK) Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting quinoxaline reaction with 4-Bromo-5-nitrobenzene-1,2-diamine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of quinoxaline derivatives, with a specific focus on reactions involving 4-Bromo-5-nitrobenzene-1,2-diamine. This resource is intended for researchers, scientists, and professionals in drug development.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of quinoxalines from 4-bromo-5-nitrobenzene-1,2-diamine.

Question: My reaction yield is consistently low. What are the common causes and how can I improve it?

Answer:

Low yields in the synthesis of quinoxalines, particularly when using an electron-deficient diamine like 4-bromo-5-nitrobenzene-1,2-diamine, can stem from several factors. The strong electron-withdrawing effects of the bromo and nitro groups decrease the nucleophilicity of the amine groups, making the condensation reaction more challenging. A systematic approach to troubleshooting is often the most effective.[1][2]

Common Causes and Solutions:

Potential Cause	Recommended Solution	Explanation
Suboptimal Reaction Conditions	Optimize temperature, reaction time, and reactant concentrations. Start with small-scale trial reactions to identify the ideal parameters.[1]	The condensation reaction with deactivated diamines often requires more forcing conditions. Increasing the temperature or extending the reaction time may be necessary.
Purity of Reagents and Solvents	Ensure all starting materials, including the diamine, dicarbonyl compound, and solvent, are of high purity. Use dry solvents, especially if the reaction is sensitive to moisture.[1]	Impurities can act as catalysts for side reactions or inhibit the desired reaction, leading to a lower yield of the quinoxaline product.
Inadequate Catalyst	Consider using a catalyst to facilitate the condensation. Protic acids (e.g., acetic acid, p-toluenesulfonic acid) or Lewis acids can be effective.[3] For challenging substrates, screening different catalysts may be beneficial.	A catalyst can protonate the carbonyl group of the dicarbonyl compound, making it more electrophilic and susceptible to attack by the less nucleophilic diamine.
Atmospheric Moisture and Oxygen	If the reaction is sensitive to air or moisture, employ proper inert atmosphere techniques, such as using a nitrogen or argon blanket.[1]	Some intermediates or the final quinoxaline product may be susceptible to oxidation or hydrolysis, which can reduce the yield.
Inefficient Mixing	For heterogeneous reactions, ensure the stirring rate is adequate to maintain a uniform suspension.	Inefficient mixing can lead to localized concentration gradients and reduce the overall reaction rate.[1]
Product Decomposition	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to check for product degradation over time.[1]	The desired quinoxaline product may be unstable under the reaction or workup conditions, especially at elevated temperatures.

Question: I am observing the formation of multiple products or significant side reactions. What could be the cause?

Answer:

The formation of multiple products often indicates that the reaction conditions are too harsh or not selective enough.

• High Reaction Temperature: Elevated temperatures can lead to the formation of undesired side products or decomposition of the starting materials or product. Try lowering the reaction temperature.[3]

• Incorrect Stoichiometry: Ensure the molar ratios of your reactants are accurate. A 1:1 ratio of the diamine to the dicarbonyl compound is typically used.[3]

• Oxidation: The presence of oxygen can lead to the formation of oxidized byproducts. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can mitigate this issue.[3]

Question: The purification of my bromo-nitro-quinoxaline derivative is challenging. What are the best practices?

Answer:

Purification of highly functionalized quinoxalines can be difficult due to their potential for low solubility and the presence of closely related impurities.

• Recrystallization: This is a highly effective method for purifying solid quinoxaline products.[4] Common solvents for recrystallization include ethanol. The key is to find a solvent system where the product is highly soluble at elevated temperatures but poorly soluble at room temperature.[4][5]

• Column Chromatography: For mixtures that are difficult to separate by recrystallization, silica gel column chromatography is a standard technique.[4] A gradient of hexane and ethyl acetate is a common eluent system to separate the desired product from impurities.

• Solid-Phase Extraction (SPE): For certain applications, SPE can be a useful purification technique.[5]

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the synthesis of quinoxalines from o-phenylenediamines and 1,2-dicarbonyl compounds?

A1: The reaction proceeds through a condensation mechanism. One of the amino groups of the o-phenylenediamine attacks a carbonyl group of the 1,2-dicarbonyl compound, followed by the elimination of a water molecule to form an imine intermediate. An intramolecular cyclization then occurs, where the second amino group attacks the remaining carbonyl group. A final dehydration step yields the aromatic quinoxaline ring.

Q2: How do the electron-withdrawing nitro and bromo groups on the 4-bromo-5-nitrobenzene-1,2-diamine affect the reaction?

A2: The nitro and bromo groups are strong electron-withdrawing groups, which significantly reduce the electron density of the benzene ring and, consequently, the nucleophilicity of the two amino groups.[6] This deactivation makes the diamine less reactive towards the dicarbonyl compound, often requiring more forcing reaction conditions (e.g., higher temperatures, longer reaction times, or the use of a catalyst) compared to reactions with electron-rich or unsubstituted o-phenylenediamines.[2]

Q3: What are some common 1,2-dicarbonyl compounds that can be used in this reaction?

A3: A wide variety of 1,2-dicarbonyl compounds can be used, which allows for the synthesis of diverse quinoxaline derivatives. Common examples include glyoxal, biacetyl (2,3-butanedione), benzil, and various substituted benzils.[7][8]

Q4: Can I use α-hydroxy ketones or α-bromo ketones instead of 1,2-dicarbonyl compounds?

A4: Yes, in some synthetic procedures, α-hydroxy ketones or α-bromo ketones can be used as precursors to the 1,2-dicarbonyl functionality or can react directly with the o-phenylenediamine under specific conditions, often involving an in-situ oxidation step.[7][9]

Experimental Protocol

Synthesis of 6-bromo-7-nitro-2,3-diphenylquinoxaline

This protocol describes a general procedure for the reaction of 4-bromo-5-nitrobenzene-1,2-diamine with benzil.

Materials:

• 4-bromo-5-nitrobenzene-1,2-diamine

• Benzil

• Ethanol or Acetic Acid (solvent)

• Glacial Acetic Acid (optional, as catalyst)

Procedure:

• In a round-bottom flask, dissolve 1 equivalent of 4-bromo-5-nitrobenzene-1,2-diamine in a suitable solvent such as ethanol or glacial acetic acid.

• Add 1 equivalent of benzil to the solution.

• If using ethanol as the solvent, add a catalytic amount of glacial acetic acid (e.g., 0.1 equivalents).

• Heat the reaction mixture to reflux and monitor the progress of the reaction by TLC.

• Once the reaction is complete (as indicated by the consumption of the starting materials), allow the mixture to cool to room temperature.

• If a precipitate forms, collect the solid product by filtration.

• Wash the collected solid with cold ethanol to remove any soluble impurities.

• If no precipitate forms, the solvent can be removed under reduced pressure.

• The crude product can be purified by recrystallization from ethanol or by silica gel column chromatography using a hexane/ethyl acetate eluent system.

Quantitative Data

The following table summarizes typical reaction conditions and yields for the synthesis of various quinoxaline derivatives. Note that yields can vary significantly based on the specific substrates and reaction conditions.

Diamine	Dicarbonyl	Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
o-phenylenediamine	Benzil	AlCuMoVP	Toluene	25	2	92	[2]
o-phenylenediamine	Benzil	CSA (20 mol%)	Ethanol	RT	2	98	[10]
4,5-dimethyl-1,2-phenylenediamine	Oxalic acid	HCl	Water	Reflux	5	79	[11]
4,5-dichloro-1,2-phenylenediamine	Oxalic acid	HCl	Water	Reflux	-	72	[11]

Visualizations

Reaction Mechanism:

Caption: General mechanism for quinoxaline synthesis.

Experimental Workflow:

Caption: A typical experimental workflow for quinoxaline synthesis.

Troubleshooting Decision Tree:

References

• 1. benchchem.com [benchchem.com]
• 2. An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives [article.sapub.org]
• 8. soc.chim.it [soc.chim.it]
• 9. Recent advances in the transition-metal-free synthesis of quinoxalines - RSC Advances (RSC Publishing) DOI:10.1039/D1RA06942J [pubs.rsc.org]
• 10. ijrar.org [ijrar.org]
• 11. journals.asmarya.edu.ly [journals.asmarya.edu.ly]

Technical Support Center: Synthesis of 4-Bromo-5-nitrobenzene-1,2-diamine

This technical support guide provides detailed troubleshooting, frequently asked questions (FAQs), and a representative experimental protocol for the synthesis of 4-Bromo-5-nitrobenzene-1,2-diamine, with a focus on optimizing reaction temperature.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis, particularly those related to reaction temperature.

Q1: My reaction yield is very low. What are the likely causes related to temperature?

A1: Low yield is a common problem often linked to improper temperature control.

• Temperature Too Low: The reaction may not proceed to completion, leaving a significant amount of unreacted starting material. The activation energy for the nitration or bromination step is not being met.

Q2: I am observing the formation of multiple products (poor regioselectivity). How can temperature optimization help?

A2: Temperature plays a crucial role in controlling the regioselectivity of electrophilic aromatic substitution.

• Generally, lower temperatures favor the formation of the thermodynamically more stable product. In many nitration reactions, controlling the temperature is key to preventing the formation of unwanted isomers.[1]

• For activated rings, such as those with amino groups, the reaction can be very fast, and precise temperature control is needed to achieve the desired selectivity. While some specialized methods use higher temperatures with specific catalysts to control isomer distribution, traditional nitrating mixtures require careful cooling.[4]

Q3: The reaction mixture has turned dark, and I have isolated a tarry, impure product. What went wrong?

A3: Darkening and tar formation are classic signs of decomposition or oxidation, often caused by excessive heat.

• To prevent this, the nitrating agent should be added slowly while the reaction mixture is kept cold, typically in an ice bath, to dissipate the heat generated by the exothermic reaction.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for the synthesis of 4-Bromo-5-nitrobenzene-1,2-diamine?

A1: The optimal temperature depends on the specific synthetic route (i.e., nitration of a bromo-diamine or bromination of a nitro-diamine). For nitration reactions involving activated aromatic rings, the temperature is typically maintained between 0°C and 10°C . For bromination, temperatures can vary, but controlled conditions are still necessary. It is crucial to perform small-scale trials to determine the optimal temperature for your specific setup.

Q2: How does the order of introducing the bromo and nitro groups affect the reaction?

A2: The order of substitution is critical. Amino groups are strongly activating and ortho-, para-directing. A nitro group is deactivating and meta-directing.

• Nitrating first: Starting with a bromo-diamine and then nitrating will be heavily influenced by the two activating amino groups, requiring very mild conditions and careful temperature control to prevent over-reaction and oxidation.

• Brominating first: Starting with a nitro-diamine and then brominating is often more controllable as the nitro group deactivates the ring.

Q3: Can I use a different nitrating agent?

A3: Yes, while a mixture of concentrated nitric acid and sulfuric acid is common, other nitrating agents can be used, sometimes offering better control.[6] However, each system will have its own optimal temperature profile that must be determined experimentally.

Q4: My purified product darkens over time. How can I prevent this?

A4: Aromatic diamines are prone to air oxidation, which causes them to darken.[7] To minimize this, store the purified product under an inert atmosphere (like nitrogen or argon), protect it from light, and keep it refrigerated at 2-8°C.[8]

Data Presentation

Table 1: Representative Effect of Temperature on Reaction Yield

The following table illustrates the typical impact of reaction temperature on the yield and purity of the target compound during a representative nitration step. Note: These are illustrative values and actual results will vary based on the specific reaction setup and substrates.

Reaction Temperature (°C)	Observed Yield (%)	Purity (%)	Observations
-10 to 0	65%	95%	Slower reaction rate, but clean product formation.
0 to 5	85%	92%	Optimal Range: Good balance of reaction rate and selectivity.
10 to 20	70%	80%	Increased formation of di-nitrated and other byproducts.
> 25	< 40%	< 60%	Significant decomposition, darkening of the reaction mixture.

Representative Experimental Protocol

This protocol is a representative example for the synthesis of 4-Bromo-5-nitrobenzene-1,2-diamine and should be adapted and optimized for specific laboratory conditions.

Objective: To synthesize 4-Bromo-5-nitrobenzene-1,2-diamine via nitration of 4-bromo-1,2-diaminobenzene.

Materials:

• 4-bromo-1,2-diaminobenzene

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate solution

• Anhydrous Magnesium Sulfate

• Ice bath

Procedure:

• Preparation: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, dissolve 4-bromo-1,2-diaminobenzene (1 equivalent) in concentrated sulfuric acid. Cool the flask in an ice-salt bath to maintain a temperature of 0°C.

• Preparation of Nitrating Mixture: In a separate beaker, slowly add concentrated nitric acid (1.1 equivalents) to a small amount of chilled concentrated sulfuric acid. Cool this mixture down to 0°C.

• Nitration: Add the prepared nitrating mixture dropwise to the solution of the starting material over 30-60 minutes. Crucially, ensure the internal temperature of the reaction mixture does not rise above 5°C.

• Reaction Monitoring: After the addition is complete, allow the mixture to stir at 0-5°C for an additional 1-2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, slowly pour the reaction mixture onto a large amount of crushed ice with vigorous stirring.

• Neutralization: Carefully neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Extraction: Extract the aqueous mixture with dichloromethane (3x volumes).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexane) to obtain the final product.[9]

Visualization

Troubleshooting Workflow: Low Product Yield

The following diagram outlines a logical workflow for troubleshooting low yields in the synthesis.

References

• 1. homework.study.com [homework.study.com]
• 2. objectstorage.ap-mumbai-1.oraclecloud.com [objectstorage.ap-mumbai-1.oraclecloud.com]
• 3. brainly.com [brainly.com]
• 4. US5946638A - Regioselective nitration of aromatic compounds and the reaction products thereof - Google Patents [patents.google.com]
• 5. quora.com [quora.com]
• 6. Site-Selective Nitration of Aryl Germanes at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. 4-BroMo-5-nitrobenzene-1,2-diaMine | 113269-07-1 [amp.chemicalbook.com]
• 9. 4-Bromo-1-fluoro-2-nitrobenzene synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Cyclization of Nitrated o-Phenylenediamines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the cyclization of nitrated o-phenylenediamines to synthesize benzimidazoles and related heterocyclic compounds.

Troubleshooting Guide

This guide addresses common issues encountered during the cyclization of nitrated o-phenylenediamines, offering potential causes and solutions to improve reaction outcomes.

Issue 1: Low or No Yield of the Desired Nitrobenzimidazole

• Possible Causes:

  • Incomplete reaction: The reaction may not have proceeded to completion due to insufficient reaction time, low temperature, or an inactive catalyst.

  • Poor quality starting materials: The nitrated o-phenylenediamine or the cyclizing agent (e.g., carboxylic acid, aldehyde) may be impure.

  • Suboptimal reaction conditions: The chosen solvent, temperature, or catalyst may not be ideal for the specific substrates.

  • Oxidation of o-phenylenediamine: o-Phenylenediamines are susceptible to oxidation, which can lead to the formation of colored impurities and reduce the yield of the desired product.[1]

• Recommended Solutions:

  • Reaction Monitoring: Use Thin Layer Chromatography (TLC) to monitor the reaction's progress and determine the optimal reaction time.[1]

  • Optimize Reaction Conditions:

    • Temperature: Gradually increase the reaction temperature, monitoring for any decomposition.

    • Catalyst: If using a catalyst, ensure it is from a reliable source and consider optimizing its loading.[1]

    • Solvent: The choice of solvent can significantly impact the reaction rate and yield.[1]

  • Purify Starting Materials: If the purity of the starting materials is uncertain, consider purification before use.[1]

  • Inert Atmosphere: Running the reaction under an inert atmosphere, such as nitrogen or argon, can help prevent the oxidation of the o-phenylenediamine.[1]

Issue 2: Formation of Multiple Products and Side Products

• Possible Causes:

  • Formation of 1,2-disubstituted Benzimidazoles: When using aldehydes as the cyclizing agent, a common side product is the 1,2-disubstituted benzimidazole, which arises from the reaction of two aldehyde molecules with one molecule of o-phenylenediamine.[1][2]

  • Polymerization: o-Phenylenediamines can undergo oxidative polymerization, leading to the formation of insoluble, often colored, materials.[3][4] This is particularly a risk with oxidizing agents present.

  • Phenazine Formation: In reductive cyclization reactions of o-nitroanilines, phenazines can sometimes be formed as byproducts.[5]

  • Formation of 2-Benzimidazolone: When using carbon dioxide or related reagents as the cyclizing agent, 2-benzimidazolone can be a potential side product.

• Recommended Solutions:

  • Control Stoichiometry: To favor the formation of the desired 2-substituted benzimidazole when using aldehydes, use a 1:1 molar ratio or a slight excess of the o-phenylenediamine.[1]

  • Catalyst and Solvent Selection: The choice of catalyst and solvent can influence the selectivity. For instance, some catalysts can selectively promote the formation of 2-substituted benzimidazoles over their 1,2-disubstituted counterparts.[2] Non-polar solvents may also favor the 2-substituted product.[1]

  • Minimizing Polymerization: Avoid harsh oxidizing conditions if polymerization is an issue. Running the reaction under an inert atmosphere can also be beneficial.[1]

  • Purification: If side products are formed, purification by column chromatography or recrystallization will be necessary.

Issue 3: Difficulty in Product Purification

• Possible Causes:

  • Similar Polarity: The desired product and side products may have similar polarities, making separation by column chromatography challenging.[1]

  • Colored Impurities: Oxidation of the starting materials can lead to intensely colored impurities that are difficult to remove.[1]

  • Tarry or Oily Product: The crude product may be a viscous oil or a sticky solid, making it difficult to handle and purify.

• Recommended Solutions:

  • Recrystallization: This is often the most effective method for purifying solid products. Experiment with different solvent systems to find one that provides good separation.

  • Activated Carbon Treatment: To remove colored impurities, a solution of the crude product can be treated with activated carbon before filtration and crystallization.[1]

  • Acid-Base Extraction: Since benzimidazoles are basic, acid-base extraction can be used to separate them from non-basic impurities. Dissolve the crude product in an organic solvent and extract with a dilute acid solution. The desired product can then be recovered by neutralizing the aqueous layer.[1]

  • Column Chromatography: If recrystallization is ineffective, column chromatography with a carefully selected eluent system may be necessary.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions when using an aldehyde for cyclization with a nitrated o-phenylenediamine?

A1: The most prevalent side reaction is the formation of a 1,2-disubstituted benzimidazole.[1][2] This occurs when a second molecule of the aldehyde reacts with the nitrogen of the initially formed 2-substituted benzimidazole. The reaction stoichiometry and the choice of catalyst can significantly influence the ratio of the 2-substituted to the 1,2-disubstituted product.[1]

Q2: How does the nitro group affect the cyclization reaction?

A2: The nitro group is a strong electron-withdrawing group. Its presence on the o-phenylenediamine ring can influence the reactivity of the amino groups and the overall electron density of the aromatic system. This can affect the rate of cyclization and may also influence the regioselectivity of the reaction if the o-phenylenediamine is unsymmetrically substituted.

Q3: My reaction mixture turned dark brown/black. What is the likely cause and how can I prevent it?

A3: A dark coloration is often indicative of oxidation of the o-phenylenediamine starting material, which can lead to the formation of polymeric, tar-like substances.[1][4] To prevent this, it is recommended to:

• Use high-purity starting materials.

• Run the reaction under an inert atmosphere (e.g., nitrogen or argon).[1]

• Avoid excessively high temperatures and prolonged reaction times.

Q4: Can I use other cyclizing agents besides carboxylic acids and aldehydes?

A4: Yes, a variety of other reagents can be used for the cyclization of o-phenylenediamines, including:

• Orthoesters

• Nitriles

• Carbon dioxide (under specific conditions, often leading to benzimidazolones)[6]

• Isothiocyanates

The choice of cyclizing agent will depend on the desired substituent at the 2-position of the benzimidazole ring.

Data Presentation

Table 1: Influence of Reaction Conditions on the Selectivity of Benzimidazole Synthesis from o-Phenylenediamine and Aldehydes.

Catalyst	Solvent	Aldehyde to Diamine Ratio	Predominant Product	Reference
None	Water/Ethanol	2:1	Mixture of 2-substituted and 1,2-disubstituted	[1]
Er(OTf)₃	Water	2:1	1,2-disubstituted	[1]
HClO₄–SiO₂	Ethanol	Not specified	1,2-disubstituted	[2]
Gold Nanoparticles on TiO₂	CHCl₃:MeOH (3:1)	1:1	2-substituted	[7]
Phosphoric Acid	Methanol	2:1	1,2-disubstituted	[8][9]

Experimental Protocols

Protocol 1: Synthesis of 5-Nitrobenzimidazole using Formic Acid

This protocol is adapted from a general procedure for benzimidazole synthesis and is applicable to nitrated analogs with appropriate safety precautions.

• Materials:

  • 4-Nitro-o-phenylenediamine

  • 90% Formic acid

  • 10% Sodium hydroxide solution

  • Decolorizing carbon (Norite)

  • Ice

• Procedure:

  • In a round-bottomed flask, combine 4-nitro-o-phenylenediamine (0.1 mol) with 90% formic acid (0.15 mol).

  • Heat the mixture in a water bath at 100°C for 2 hours.

  • After cooling, slowly add 10% sodium hydroxide solution with constant swirling until the mixture is just alkaline to litmus paper.

  • Collect the crude product by suction filtration, rinsing the flask with ice-cold water.

  • Press the crude product on the filter and wash with cold water.

  • For purification, dissolve the crude product in boiling water.

  • Add a small amount of decolorizing carbon and digest for 15 minutes.

  • Filter the hot solution rapidly through a pre-heated filter.

  • Cool the filtrate to 10-15°C to crystallize the product.

  • Collect the purified 5-nitrobenzimidazole by filtration, wash with cold water, and dry at 100°C.

Protocol 2: Synthesis of 2-Substituted-5-nitrobenzimidazoles via Condensation with Aldehydes

This protocol is a general method for the synthesis of 2-substituted 5-nitrobenzimidazoles.

• Materials:

  • 4-Nitro-1,2-phenylenediamine (0.004 moles)

  • Substituted aromatic aldehyde (1.01 equivalent)

  • Dimethoxyethane

  • Sodium metabisulfite (1.01 equivalent)

  • Ethyl acetate

  • Methanol

  • Ice

• Procedure:

  • In a suitable flask, dissolve 4-nitro-1,2-phenylenediamine in dimethoxyethane and mix with the aromatic aldehyde.

  • Stir the mixture at 0°C in an ice bath for 2 hours.

  • Reflux the mixture for 1 hour to form the Schiff base intermediate.

  • Add further dimethoxyethane and sodium metabisulfite (as an oxidant).

  • Stir the mixture under reflux for 48 hours, monitoring the reaction completion by TLC (e.g., in a 9:1 chloroform:methanol solvent system).

  • After completion, pour the reaction mixture into ice-cold water.

  • Collect the precipitate by filtration, wash with water, dry, and recrystallize from methanol.

  • If no precipitate forms, extract the mixture with ethyl acetate. Remove the organic solvent under vacuum and purify the product by column chromatography.

Mandatory Visualizations

Caption: Reaction pathway for the cyclization of nitrated o-phenylenediamines.

Caption: Troubleshooting workflow for benzimidazole synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. iosrjournals.org [iosrjournals.org]
• 3. Minimization of polymerization shrinkage effects on composite resins by the control of irradiance during the photoactivation process - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Cyclization of o-phenylenediamines by CO2 in the presence of H2 for the synthesis of benzimidazoles - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Selective Synthesis of Benzimidazoles from o-Phenylenediamine and Aldehydes Promoted by Supported Gold Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Efficient synthesis of 1,2-disubstituted benzimidazoles catalyzed by phosphoric acid as a homogeneous catalyst under mild conditions and investigating their anti-diabetes properties through molecular docking studies and calculations - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. Efficient synthesis of 1,2-disubstituted benzimidazoles catalyzed by phosphoric acid as a homogeneous catalyst under mild conditions and investigating their anti-diabetes properties through molecular docking studies and calculations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Bromo-Nitro Substituted Benzimidazoles

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of bromo-nitro substituted benzimidazole byproducts.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of bromo-nitro substituted benzimidazoles, offering potential causes and recommended solutions.

Problem	Potential Causes	Recommended Solutions
Low Overall Yield After Purification	1. Incomplete Reaction: Starting materials are still present in the crude product.[1] 2. Product Loss During Workup: The compound may have partial solubility in the aqueous phase, leading to loss during extractions.[1] 3. Degradation on Silica Gel: Benzimidazole derivatives can be unstable on standard silica gel due to its acidic nature.[1][2] 4. Suboptimal Recrystallization Conditions: The chosen solvent may be too effective, preventing precipitation, or not effective enough, failing to dissolve the compound.[1]	1. Monitor Reaction: Use Thin Layer Chromatography (TLC) to ensure the reaction has gone to completion before workup.[3] 2. Back-Extraction: Re-extract the aqueous layers with an appropriate organic solvent to recover any dissolved product.[1] 3. Deactivate Silica Gel: Add a small amount of triethylamine to the eluent or use deactivated silica gel.[1] Consider alternative methods like recrystallization if degradation is severe.[4] 4. Solvent Screening: Perform small-scale tests to find an optimal solvent or solvent system for recrystallization.[1]
Persistent Colored Impurities (Yellow/Brown Product)	1. Oxidation: The o-phenylenediamine starting material or the benzimidazole product is susceptible to air oxidation, especially at elevated temperatures.[3][5] 2. Side Reactions: Undesired side reactions during synthesis can produce highly colored byproducts.[1] 3. Tarry/Polymeric Materials: High temperatures or prolonged reaction times can lead to the formation of intractable polymeric materials.[5]	1. Inert Atmosphere: Run the synthesis reaction under an inert atmosphere (e.g., nitrogen or argon).[3][5] 2. Activated Carbon (Charcoal) Treatment: During recrystallization, add a small amount of activated carbon to the hot solution to adsorb colored impurities, followed by hot filtration.[1][3][6] 3. Potassium Permanganate Treatment: For stubborn colors, dissolve the compound in boiling water, add a potassium permanganate solution until opaque, then clarify with sodium bisulfite before cooling.[6]
Product is Oily/Gummy and Fails to Crystallize	1. Presence of Impurities: Impurities can inhibit the formation of a crystal lattice.[4] 2. Low Melting Point: The compound may naturally be an amorphous solid or have a low melting point.[4]	1. Induce Crystallization: Try scratching the inside of the flask with a glass rod at the solvent-air interface.[4] 2. Use a Seed Crystal: If available from a previous batch, add a small seed crystal to initiate crystallization.[4] 3. "Salting Out": Add a non-polar solvent (e.g., hexane) to a solution of the crude product in a more polar solvent (e.g., ethyl acetate) to force precipitation.[4] 4. Alternative Purification: If recrystallization fails, column chromatography is the recommended alternative.[4]
Incomplete Separation of Impurities by Column Chromatography	1. Similar Polarity: The desired product and impurities have very close Rf values, making separation difficult.[3] 2. Inappropriate Solvent System: The eluent polarity is too high (causing co-elution) or too low (product remains on the column).[4] 3. Column Overloading: Too much crude product was loaded onto the column.[4]	1. Optimize Eluent System: Use TLC to find a solvent system that provides a good separation and an Rf value of 0.2-0.4 for the desired compound. A gradient elution may be necessary.[4] 2. Alternative Stationary Phase: Consider using a different stationary phase, such as alumina.[2] 3. Reduce Load: Use an appropriate amount of crude material for the column size.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of bromo-nitro substituted benzimidazoles? A1: Common impurities include unreacted starting materials (o-phenylenediamine derivatives), over-brominated byproducts, isomeric byproducts, and products from side reactions or degradation.[5][7] The specific byproducts depend heavily on the reaction conditions and the stability of the reagents used.

Q2: Which purification technique is better for my compound: column chromatography or recrystallization? A2: Both are powerful techniques. Column chromatography is highly effective for separating compounds with different polarities and is useful when dealing with complex mixtures or oily products.[7][8] Recrystallization is excellent for obtaining highly pure crystalline solids, especially as a final purification step after chromatography, but requires finding a suitable solvent system.[4][8]

Q3: My compound seems to be degrading on the silica gel column. What can I do? A3: Benzimidazoles can be sensitive to the acidic nature of standard silica gel.[1] To mitigate degradation, you can deactivate the silica gel by preparing your eluent with a small percentage (e.g., 0.1-1%) of a base like triethylamine.[1] Alternatively, using a different stationary phase like neutral or basic alumina can be effective.[2]

Q4: How do I remove highly colored impurities that remain after chromatography? A4: If colored impurities persist, a subsequent recrystallization step is often necessary.[4] During this recrystallization, you can treat the hot solution with activated carbon (charcoal) to adsorb the colored compounds before filtering the solution hot and allowing it to cool.[1][3]

Q5: I am having trouble finding a single solvent for recrystallization. What should I do? A5: If a single solvent is not effective, you can use a binary solvent system. This involves dissolving your compound in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, a "bad" solvent (in which it is poorly soluble) is added dropwise until the solution becomes cloudy. A few drops of the "good" a solvent are then added to redissolve the precipitate, and the solution is allowed to cool slowly.

Experimental Protocols

Protocol 1: Column Chromatography Purification

This protocol provides a general procedure for purifying bromo-nitro substituted benzimidazoles using silica gel column chromatography.

• Eluent Selection: Using TLC, identify a solvent system (e.g., ethyl acetate/hexane) that provides good separation of your desired compound from impurities, aiming for an Rf value of 0.2-0.4 for the product.[4]

• Column Packing:

  • Place a small plug of cotton or glass wool at the bottom of a glass column.[2]

  • Add a thin layer of sand.[2]

  • Prepare a slurry of silica gel in your initial, least polar eluent.[2]

  • Pour the slurry into the column, gently tapping to ensure even packing and avoid air bubbles.[2] Allow the silica to settle, and drain the excess solvent until it is level with the top of the silica bed.

• Sample Loading:

  • Dry Loading (Recommended): Dissolve your crude product in a minimal amount of a suitable solvent (e.g., dichloromethane). Add a small amount of silica gel to this solution and evaporate the solvent to get a dry, free-flowing powder. Carefully add this powder to the top of the packed column.[4]

  • Wet Loading: Dissolve the crude product in the smallest possible volume of the eluent and carefully pipette it onto the top of the column, ensuring the bed is not disturbed.

• Elution:

  • Carefully add the eluent to the top of the column.

  • Begin passing the eluent through the column, either isocratically (constant solvent composition) or using a gradient (gradually increasing polarity) to elute the separated compounds.[4]

• Fraction Collection & Analysis:

  • Collect the eluting solvent in a series of test tubes or flasks.[4]

  • Analyze the collected fractions by TLC to identify those containing the pure product.[4]

• Isolation:

  • Combine the pure fractions.

  • Remove the solvent using a rotary evaporator to obtain the purified product.[4]

Protocol 2: Recrystallization

This protocol outlines the steps for purifying a solid bromo-nitro substituted benzimidazole by recrystallization.

• Solvent Selection: Choose a solvent in which your compound has high solubility at an elevated temperature but low solubility at room temperature or below.[4] Test this on a small scale.

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add the minimum amount of boiling solvent needed to just dissolve the solid completely.[9] It is crucial to add the solvent in small portions to avoid using too much, which would reduce the final yield.[10]

• Decolorization (if necessary):

  • If the solution is colored, add a small amount of activated carbon.

  • Keep the solution hot for 5-15 minutes.[1]

  • Perform a hot filtration through a pre-heated funnel with fluted filter paper to remove the carbon.[6] This step must be done quickly to prevent the product from crystallizing in the funnel.

• Crystallization:

  • Allow the hot, clear filtrate to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[4]

  • Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.[4]

• Isolation of Crystals:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.[10]

• Drying:

  • Dry the purified crystals under vacuum to remove all traces of solvent.

Visualized Workflows and Logic

Caption: General workflow for selecting a purification strategy.

Caption: Troubleshooting logic for common purification problems.

Caption: Step-by-step workflow for column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. benchchem.com [benchchem.com]
• 8. 2-Bromo-4-fluoro-1H-benzimidazole|High-Purity Research Chemical [benchchem.com]
• 9. youtube.com [youtube.com]
• 10. m.youtube.com [m.youtube.com]

Technical Support Center: 4-Bromo-5-nitrobenzene-1,2-diamine

This guide provides researchers, scientists, and drug development professionals with essential information to prevent the oxidation of 4-Bromo-5-nitrobenzene-1,2-diamine during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: My solid 4-Bromo-5-nitrobenzene-1,2-diamine has turned from a light yellow to a dark brown/black color. What is the cause?

A: This discoloration is a common indicator of oxidation. 4-Bromo-5-nitrobenzene-1,2-diamine, like many aromatic diamines, is sensitive to atmospheric oxygen and light. The two amine groups are susceptible to oxidation, which can lead to the formation of highly colored polymeric byproducts. Improper storage or handling is the most likely cause.

Q2: What are the ideal storage conditions to maintain the stability and purity of this compound?

A: To prevent degradation, the compound must be protected from air, moisture, and light. The recommended storage conditions are summarized in the table below. Storing the material under an inert gas like argon or nitrogen is a critical step.[1]

Q3: How should I handle the compound when weighing it and preparing it for a reaction?

A: The compound should be handled exclusively under an inert atmosphere to minimize exposure to air and moisture.[2] This can be achieved by using a glovebox or standard Schlenk line techniques. Glassware should be thoroughly dried in an oven (e.g., at 125°C overnight) and cooled under a stream of dry inert gas before use.[2][3]

Q4: What types of solvents are recommended for reactions involving this diamine?

A: It is crucial to use anhydrous and deoxygenated (degassed) solvents. The presence of dissolved oxygen in the solvent can be a significant source of oxidation. Solvents can be effectively degassed by several freeze-pump-thaw cycles or by sparging with an inert gas (argon or nitrogen) for an extended period.

Q5: Are there specific chemical incompatibilities I should be aware of that can promote oxidation?

A: Yes. Avoid strong oxidizing agents, as they will readily degrade the diamine.[4][5] Additionally, strong bases should be used with caution, as they can deprotonate the amine groups and potentially increase their sensitivity to oxidation.[4] Reactions should also be protected from strong light sources and excessive heat, as these can provide the energy to initiate oxidative processes.

Q6: If my compound is slightly discolored, can it be purified?

A: If the oxidation is minor, purification may be possible. Standard techniques for purifying aromatic amines, such as recrystallization or column chromatography, can be attempted. However, it is imperative that these purification procedures are performed using degassed solvents and under a continuous inert atmosphere to prevent further oxidation during the process. The success of the purification will depend on the extent of degradation.

Troubleshooting Guide

This guide addresses common problems encountered when working with 4-Bromo-5-nitrobenzene-1,2-diamine.

Problem Observed	Potential Cause	Recommended Solution & Prevention
Solid reagent darkens over time in storage.	Oxidation from prolonged exposure to air, moisture, or light.	Solution: If severely discolored, discard the reagent. Prevention: Store the compound in a tightly sealed container, preferably under an inert atmosphere (Argon or Nitrogen), in a refrigerator (2-8°C), and protected from light.[1]
Reaction mixture turns dark immediately after adding the diamine.	Use of solvents with dissolved oxygen. Air leak in the reaction setup.	Solution: The reaction may still be viable, but the yield and purity of the product could be compromised. Prevention: Use freshly degassed anhydrous solvents. Ensure all glassware joints are perfectly sealed and maintain a positive pressure of inert gas throughout the experiment.[2]
Low yield or formation of multiple unidentified byproducts.	Degradation of the starting material due to oxidation.	Solution: Attempt to isolate the desired product from the impurities. Prevention: Confirm the purity of the diamine before use. Strictly adhere to air-sensitive handling techniques. Avoid exposing the reaction to heat or light unless specified by the protocol.
Inconsistent reaction outcomes.	Partial oxidation of the diamine starting material, leading to variable purity.	Solution: Use a fresh, unopened bottle of the reagent or purify the existing stock if discoloration is minimal. Prevention: Implement a strict storage and handling protocol for all air-sensitive reagents in the lab.

Summary of Recommended Storage Conditions

Parameter	Condition	Justification
Temperature	2–8 °C	Slows the rate of decomposition reactions.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents contact with atmospheric oxygen.[1]
Light	In the Dark (Amber Vial/Opaque Container)	Prevents photo-oxidation.
Moisture	Dry/Sealed Container	Aromatic amines can be hygroscopic and moisture can facilitate degradation.

Experimental Protocols

Protocol 1: Proper Handling and Weighing of 4-Bromo-5-nitrobenzene-1,2-diamine

• Preparation: Dry all necessary glassware (vials, spatulas) in an oven at >120°C for at least 4 hours and allow them to cool to room temperature in a desiccator or under a stream of inert gas.

• Inert Atmosphere Transfer: Transfer the sealed container of the diamine from its storage location (2-8°C) into an inert atmosphere glovebox.

• Weighing: Allow the container to equilibrate to the ambient temperature inside the glovebox before opening to prevent moisture condensation. Tare a pre-dried vial on a balance inside the glovebox. Carefully transfer the desired amount of the solid diamine into the tared vial and seal it.

• Removal: If the weighed portion needs to be used outside the glovebox, ensure the vial is securely sealed before removing it.

Protocol 2: Setting up a Reaction Under Inert Atmosphere

• Glassware Setup: Assemble the reaction glassware (e.g., a three-neck flask with a condenser, dropping funnel, and septum) while it is still hot from the oven. Immediately connect it to a Schlenk line or manifold that supplies dry inert gas and pulls a vacuum.

• Purging the System: Evacuate the assembled glassware under high vacuum and then backfill with inert gas. Repeat this "purge cycle" at least three times to ensure all atmospheric oxygen and moisture are removed.

• Solvent Addition: Add the required volume of degassed, anhydrous solvent to the reaction flask via a cannula or a dry syringe under a positive pressure of inert gas.

• Reagent Addition: Dissolve the pre-weighed 4-Bromo-5-nitrobenzene-1,2-diamine in a separate, dried flask with a small amount of degassed solvent under an inert atmosphere. Transfer this solution to the main reaction flask using a cannula or syringe. Alternatively, the solid can be added quickly to the flask against a strong positive flow of inert gas.

• Reaction: Maintain a slight positive pressure of inert gas throughout the entire duration of the reaction. This is typically achieved by connecting the system to a bubbler.[2]

Visualizations

Caption: Troubleshooting flowchart for diagnosing and resolving oxidation issues.

Caption: Recommended workflow for handling air-sensitive diamine.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. web.mit.edu [web.mit.edu]
• 3. ehs.umich.edu [ehs.umich.edu]
• 4. fishersci.com [fishersci.com]
• 5. cdnisotopes.com [cdnisotopes.com]

Improving solubility of 4-Bromo-5-nitrobenzene-1,2-diamine in organic solvents

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and improving the solubility of 4-Bromo-5-nitrobenzene-1,2-diamine in organic solvents.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 4-Bromo-5-nitrobenzene-1,2-diamine?

A1: 4-Bromo-5-nitrobenzene-1,2-diamine is a substituted aromatic diamine.[1] Due to the presence of the polar nitro and amine groups, as well as the nonpolar brominated benzene ring, its solubility can vary significantly depending on the solvent. While specific quantitative data is not widely available in public literature, related compounds such as 4-Bromo-1,2-benzenediamine show solubility in chlorinated solvents like chloroform.[1] This suggests that chlorinated solvents may be a reasonable starting point for solubility experiments.

Q2: I am having difficulty dissolving 4-Bromo-5-nitrobenzene-1,2-diamine. What initial steps can I take?

A2: If you are encountering issues with dissolution, consider the following troubleshooting steps:

• Gentle Heating: Carefully warming the solvent may increase the solubility of the compound. It is advisable to do this in a controlled manner (e.g., in a water bath) and to monitor for any signs of degradation.[2]

• Sonication: Using an ultrasonic bath can help to break down aggregates of the solid material and facilitate its dissolution.[2]

• Extended Stirring/Agitation: Ensure the mixture is being stirred or agitated for a sufficient period, as dissolution can sometimes be a slow process. For quantitative solubility determination, agitation for 24 to 72 hours is recommended to reach equilibrium.[1]

• Solvent Purity: Ensure the solvent you are using is of high purity and dry. The presence of water or other impurities can significantly impact the solubility of a compound.[2]

Q3: What common organic solvents should I consider for dissolving 4-Bromo-5-nitrobenzene-1,2-diamine?

A3: Based on the structure of the molecule, a range of solvents with varying polarities should be tested. A suggested starting list includes:

• Chlorinated Solvents: Dichloromethane (DCM), Chloroform

• Ethers: Diethyl ether, Tetrahydrofuran (THF)

• Esters: Ethyl acetate

• Alcohols: Methanol, Ethanol

• Aprotic Polar Solvents: Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)

• Hydrocarbons: Toluene, Hexane (less likely to be effective but useful for comparison)

Troubleshooting Guide: Improving Solubility

If initial attempts to dissolve the compound are unsuccessful, the following techniques can be employed to enhance solubility.

Issue: The compound has very low solubility in all tested solvents.

Solution:

• Co-solvency: Try using a mixture of solvents.[3] For example, if the compound has some solubility in a non-polar solvent and some in a polar solvent, a mixture of the two might be more effective. The addition of a water-miscible solvent to an aqueous solution can also be a strategy for certain applications.[3]

• pH Modification: For ionizable drugs, adjusting the pH of the solution can significantly increase solubility.[3] Since 4-Bromo-5-nitrobenzene-1,2-diamine has amine groups, it can be protonated in acidic conditions, which may enhance its solubility in certain polar solvents.

• Solid Dispersion: This technique involves dispersing the compound in an inert carrier matrix at the solid state.[4] This can be achieved through methods like melting, solvent evaporation, or melt extrusion. The goal is to reduce particle size and increase the surface area and wettability of the compound.[3][4]

Data Presentation

Solvent	Temperature (°C)	Solubility (mg/mL)	Observations
Dichloromethane	25
Chloroform	25
Diethyl Ether	25
Ethyl Acetate	25
Methanol	25
Dimethylformamide	25
Dimethyl Sulfoxide	25
Toluene	25

Experimental Protocols

Protocol 1: Determination of Solubility using the Isothermal Shake-Flask Method

This protocol outlines a standard procedure for determining the solubility of 4-Bromo-5-nitrobenzene-1,2-diamine in a given solvent.[1]

• Preparation of a Saturated Solution:

  • Add an excess amount of 4-Bromo-5-nitrobenzene-1,2-diamine to a sealed vial containing a known volume of the chosen organic solvent. The presence of undissolved solid is crucial to ensure saturation.[1]

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath (e.g., at 25 °C).

  • Agitate the vials for 24 to 72 hours to allow the solution to reach equilibrium.[1]

• Sample Preparation and Analysis:

  • After equilibration, allow the vials to stand undisturbed at the set temperature until the excess solid has settled.

  • Carefully withdraw a known volume of the supernatant using a pre-warmed or temperature-equilibrated syringe.

  • Filter the collected supernatant through a suitable filter (e.g., a 0.45 µm PTFE filter) to remove any remaining solid particles.

  • Dilute the filtered solution with a known volume of a suitable solvent.

  • Analyze the concentration of 4-Bromo-5-nitrobenzene-1,2-diamine in the diluted solution using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation:

  • Calculate the original concentration of the saturated solution based on the dilution factor and the measured concentration. This value represents the solubility of the compound in the chosen solvent at the specified temperature.

Visualizations

Caption: Troubleshooting workflow for dissolving 4-Bromo-5-nitrobenzene-1,2-diamine.

Caption: Experimental workflow for determining solubility via the shake-flask method.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. longdom.org [longdom.org]
• 4. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Poisoning in Reactions with 4-Bromo-5-nitrobenzene-1,2-diamine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with catalyst poisoning during chemical reactions involving 4-Bromo-5-nitrobenzene-1,2-diamine.

Troubleshooting Guides

Issue 1: Low or No Catalytic Activity in the Hydrogenation of the Nitro Group

Symptoms: The reduction of the nitro group in 4-Bromo-5-nitrobenzene-1,2-diamine to form 4-Bromo-5-amino-benzene-1,2-diamine is slow, incomplete, or does not proceed at all.

Possible Causes and Solutions:

• Catalyst Poisoning: The catalyst's active sites may be blocked by chemical compounds. Common poisons for palladium catalysts, which are frequently used for nitro reductions, include sulfur compounds, halides, and other nitrogen-containing heterocycles.[1][2][3]

  • Solution: Ensure all reactants, solvents, and gases are of high purity. Impurities in the starting material can interfere with the reaction.[4] If sulfur poisoning is suspected, consider using a catalyst more resistant to sulfur or pretreating the starting materials to remove sulfur impurities.

• Incorrect Catalyst Choice: The chosen catalyst may not be optimal for this specific transformation, especially concerning the presence of a bromine substituent which can lead to dehalogenation.

  • Solution: For the selective hydrogenation of halogenated nitroaromatics, catalysts such as Platinum-Vanadium on carbon (Pt-V/C) or Raney Cobalt have shown good performance in preventing dehalogenation.[5] While Palladium on carbon (Pd/C) is a common choice for nitro reductions, it can also promote dehalogenation.[6]

• Suboptimal Reaction Conditions: Factors such as solvent, temperature, pressure, and substrate concentration can significantly impact catalyst activity and selectivity.

  • Solution: Ethers like THF or 2-methyl-THF can be effective solvents for such hydrogenations.[5] Lowering the substrate concentration has been shown to decrease dehalogenation and improve reaction rates in some cases.[5]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low catalytic activity.

Issue 2: Formation of Side Products During Benzimidazole Synthesis

Symptoms: When reacting the diamine product with an aldehyde or carboxylic acid to form a benzimidazole, multiple products are observed, or the desired product is obtained in low yield.

Possible Causes and Solutions:

• Formation of 1,2-disubstituted Benzimidazoles: A common side product is the 1,2-disubstituted benzimidazole, which arises from the reaction of two molecules of the aldehyde with one molecule of the o-phenylenediamine.[4]

  • Solution: Control the stoichiometry by using a 1:1 ratio or a slight excess of the o-phenylenediamine to the aldehyde.[4] The choice of solvent can also influence selectivity; non-polar solvents like toluene may favor the desired 2-substituted product.[4]

• Oxidation of the o-Phenylenediamine: o-Phenylenediamines are susceptible to oxidation, which can lead to the formation of colored impurities and reduce the yield of the desired benzimidazole.[4]

  • Solution: Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[4] If colored impurities are formed, they can often be removed by treating a solution of the crude product with activated carbon.[4]

• Incomplete Cyclization: The intermediate Schiff base may be stable under the reaction conditions and not fully cyclize to the benzimidazole.[4]

  • Solution: Ensure the reaction is allowed to proceed for a sufficient amount of time by monitoring its progress with Thin Layer Chromatography (TLC).[4] The choice of catalyst can also be crucial for promoting efficient cyclization.

Logical Relationship Diagram for Side Product Formation:

Caption: Causes and solutions for side product formation.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalyst poisons I should be aware of in my reactions?

A1: Common catalyst poisons, particularly for palladium catalysts, include:

• Sulfur compounds: Even trace amounts of sulfur can severely deactivate palladium catalysts.[1]

• Halides: While part of your starting material, excess halide ions in the reaction mixture can act as poisons.

• Carbon monoxide: Often present as an impurity in hydrogen gas, CO can strongly adsorb to and poison the catalyst surface.[2]

• Nitrogen-containing heterocycles: These can sometimes act as catalyst poisons.[2]

Q2: My reaction is producing a significant amount of the de-brominated product. How can I prevent this?

A2: Hydrodehalogenation is a common side reaction in the catalytic hydrogenation of halogenated nitroaromatics.[5] To minimize this:

• Catalyst Selection: Use a catalyst known for its selectivity in reducing the nitro group without affecting the halogen, such as Pt-V/C or Raney Cobalt.[5]

• Reaction Conditions: Lowering the substrate concentration can sometimes reduce the rate of dehalogenation.[5] The choice of solvent can also play a role.

• Catalyst Modifiers: In some cases, the addition of inhibitors or modifiers can selectively poison the sites responsible for dehalogenation.

Q3: Can I regenerate a poisoned catalyst?

A3: Yes, depending on the nature of the poisoning, regeneration is often possible. Common methods include:

• Oxidative Treatment: For catalysts poisoned by sulfur or carbonaceous deposits ("coking"), controlled oxidation at elevated temperatures can burn off the poison.[7]

• Washing: Washing the catalyst with a suitable solvent or a dilute basic or acidic solution can remove some adsorbed poisons.[7]

• Chemical Treatment: Specific chemical treatments can be used to react with and remove certain poisons. For example, hydrogen peroxide has been used to regenerate sulfur-poisoned palladium catalysts.[7]

Q4: My final benzimidazole product is a dark color. What causes this and how can I purify it?

A4: A dark color in the final product is often due to the oxidation of the o-phenylenediamine starting material or intermediates.[4] To purify your product:

• Activated Carbon: Dissolve the crude product in a suitable solvent and treat it with activated carbon to adsorb the colored impurities, followed by filtration.[4]

• Column Chromatography: This is a standard method for purifying organic compounds. You may need to screen different solvent systems to achieve good separation.[4]

• Recrystallization: If your product is a solid, recrystallization from an appropriate solvent can be a very effective purification method.

Quantitative Data Summary

Parameter	Observation	Potential Impact on Reaction with 4-Bromo-5-nitrobenzene-1,2-diamine	Source
Substrate Concentration	Decreasing substrate concentration from 0.2 M to 0.05 M in the hydrogenation of 1-iodo-4-nitrobenzene decreased dehalogenation from 27% to 1%.	Lowering the concentration of 4-Bromo-5-nitrobenzene-1,2-diamine may improve the yield of the desired amine by reducing de-bromination.	[5]
Catalyst Regeneration (Example)	A regenerated Pd/C catalyst used for 2-chloropyridine hydrogenation recovered up to 93.7% of its initial activity.	This suggests that regeneration of catalysts used in reactions with halogenated substrates is feasible and can restore high levels of activity.	[8]
Catalyst Loading	In benzimidazole synthesis, a catalyst loading of 10 mol% is a common starting point.	For the cyclization step, starting with 10 mol% of an appropriate acid or metal catalyst is a reasonable approach.	[4]

Experimental Protocols

Protocol 1: Selective Hydrogenation of 4-Bromo-5-nitrobenzene-1,2-diamine

This protocol is a general guideline for the selective reduction of the nitro group. Optimization for specific equipment and reaction scales may be necessary.

Materials:

• 4-Bromo-5-nitrobenzene-1,2-diamine

• Pt-V/C catalyst (5 wt%)

• Tetrahydrofuran (THF), anhydrous

• Hydrogen gas (high purity)

• Inert gas (Nitrogen or Argon)

• Standard hydrogenation apparatus (e.g., Parr shaker)

Procedure:

• In a hydrogenation vessel, add 4-Bromo-5-nitrobenzene-1,2-diamine (1.0 eq).

• Under an inert atmosphere, add the Pt-V/C catalyst (e.g., 1-5 mol%).

• Add anhydrous THF to achieve the desired concentration (e.g., 0.1 M).

• Seal the vessel and purge the system with hydrogen gas 3-5 times.

• Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 1-5 bar).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC or HPLC.

• Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of celite to remove the catalyst. Caution: The catalyst may be pyrophoric. Do not allow the filter cake to dry.

• Wash the filter cake with additional THF.

• Concentrate the combined filtrate under reduced pressure to obtain the crude 4-Bromo-5-amino-benzene-1,2-diamine.

Protocol 2: Synthesis of 2-Substituted-6-bromo-5-nitrobenzimidazole

This protocol describes a general method for the cyclization of the diamine with an aldehyde.

Materials:

• 4-Bromo-5-nitrobenzene-1,2-diamine

• Aldehyde (1.0 eq)

• Catalyst (e.g., p-toluenesulfonic acid, 10 mol%)

• Toluene

• Inert gas (Nitrogen or Argon)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-Bromo-5-nitrobenzene-1,2-diamine (1.0 eq) and the aldehyde (1.0 eq).

• Add toluene as the solvent.

• Add the catalyst (e.g., p-toluenesulfonic acid, 10 mol%).

• Flush the flask with an inert gas.

• Heat the reaction mixture to reflux and stir.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• If a precipitate forms, filter the solid product and wash it with a small amount of cold solvent.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the crude product by column chromatography or recrystallization.

Experimental Workflow Diagram:

Caption: General experimental workflow for benzimidazole synthesis.

References

• 1. scispace.com [scispace.com]
• 2. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 3. m.youtube.com [m.youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 7. CN103191759A - Regeneration method of Pd/C catalyst and application of regenerated Pd/C catalyst - Google Patents [patents.google.com]
• 8. CN105363476A - Palladium/carbon catalyst regeneration and mechanical application method - Google Patents [patents.google.com]

Technical Support Center: Work-up Procedures for 4-Bromo-5-nitrobenzene-1,2-diamine Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the work-up and purification of reactions involving 4-bromo-5-nitrobenzene-1,2-diamine. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the initial steps for a general work-up of a reaction involving 4-bromo-5-nitrobenzene-1,2-diamine?

A typical initial work-up involves quenching the reaction, followed by an extractive procedure to isolate the crude product. If the reaction is conducted in an acidic medium, it should first be neutralized. The crude product is often extracted from an aqueous layer using an organic solvent such as ethyl acetate or dichloromethane. The combined organic layers are then washed with brine, dried over an anhydrous salt like sodium sulfate, and the solvent is removed under reduced pressure.

Q2: Which purification techniques are most suitable for 4-bromo-5-nitrobenzene-1,2-diamine and its derivatives?

The two primary methods for purifying 4-bromo-5-nitrobenzene-1,2-diamine and its reaction products are column chromatography and recrystallization.

• Column Chromatography: This technique is highly effective for separating the desired product from impurities with different polarities.

• Recrystallization: This method is ideal for purifying solid products that are relatively pure (>90%) and is often more efficient for larger scale purifications.

Q3: My purified 4-bromo-5-nitrobenzene-1,2-diamine darkens over time. What is the cause and how can I prevent it?

Aromatic amines, particularly those with electron-donating groups, are susceptible to air oxidation, which leads to the formation of colored impurities. This process can be accelerated by exposure to light and trace metal contaminants. To minimize degradation, it is recommended to handle the compound under an inert atmosphere (e.g., nitrogen or argon) and store it in a dark, cool place (2-8°C).[1] Using degassed solvents for purification can also help reduce oxidation.

Q4: What are some common side products in reactions with 4-bromo-5-nitrobenzene-1,2-diamine?

Common side products can include unreacted starting materials, and in the case of condensation reactions (e.g., with dicarbonyls to form quinoxalines or with aldehydes to form benzimidazoles), the formation of regioisomers or polymeric materials may occur. In reactions involving the nitro group, incomplete reduction can lead to intermediates like nitroso or hydroxylamine species.

Troubleshooting Guides

Column Chromatography

Issue 1: Low recovery of the product from the silica gel column.

Aromatic amines can interact strongly with the acidic silanol groups on the surface of silica gel, leading to poor recovery.

• Solution 1: Basic Additive in Eluent: Add a small amount of a volatile base, such as 1-2% triethylamine (NEt₃), to the eluent system. This will neutralize the acidic sites on the silica gel and reduce strong adsorption of the basic product.

• Solution 2: Alternative Stationary Phase: Consider using a less acidic stationary phase like basic alumina or amine-functionalized silica gel, which are better suited for the purification of basic compounds.

Issue 2: The product streaks on the TLC plate and the column, leading to poor separation.

Streaking, or tailing, is a common issue with amines on silica gel and is often caused by strong interactions with the stationary phase.

• Solution: As with low recovery, adding 1-2% triethylamine to the eluent for both TLC and column chromatography will typically resolve this issue by minimizing the strong ionic interactions.

Issue 3: The product co-elutes with an impurity.

If an impurity has a similar polarity to the desired product, separation by standard column chromatography can be challenging.

• Solution 1: Optimize Eluent System: Try a different solvent system with different selectivities. For example, if a hexane/ethyl acetate gradient is not effective, a dichloromethane/methanol system might provide better separation.

• Solution 2: Shallow Gradient: Employ a very shallow solvent gradient during elution to maximize the separation between closely eluting compounds.

Recrystallization

Issue 1: The product "oils out" instead of forming crystals.

"Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid. This often happens if the solution is too concentrated or if the cooling rate is too fast.

• Solution 1: Add More Solvent: To the hot solution containing the oil, add a small amount of additional hot solvent until the oil redissolves. Then, allow the solution to cool more slowly.

• Solution 2: Change Solvent System: The chosen solvent may not be ideal. A good recrystallization solvent should dissolve the compound well when hot but poorly when cold. Experiment with different solvents or mixed solvent systems.

Issue 2: No crystals form upon cooling.

This indicates that the product is too soluble in the chosen solvent, even at low temperatures.

• Solution 1: Use a "Poorer" Solvent: If you are using a single solvent, try a solvent in which your compound is less soluble.

• Solution 2: Mixed Solvent System: If the compound is very soluble in one solvent (a "good" solvent), add a "poor" solvent (in which the compound is insoluble) dropwise to the hot solution until it becomes slightly cloudy. Then, add a few drops of the good solvent to redissolve the cloudiness and allow it to cool slowly.

• Solution 3: Induce Crystallization: If the solution is supersaturated, you can try scratching the inside of the flask with a glass rod at the meniscus or adding a seed crystal of the pure product.

Data Presentation

Table 1: Recommended Solvent Systems for Purification

Purification Method	Recommended Solvents/Eluents	Typical Ratios/Concentrations	Notes
Column Chromatography	Hexane/Ethyl Acetate with Triethylamine	Gradient elution, starting from 10% Ethyl Acetate + 1-2% NEt₃	A common starting point for aromatic amines. The gradient can be adjusted based on the polarity of the product and impurities.[2]
Dichloromethane/Methanol with Triethylamine	Gradient elution, starting from 1-2% Methanol + 1-2% NEt₃	Suitable for more polar compounds.
Petroleum Ether/Dichloromethane	1:1 (v/v)	This system was reported for the purification of the related 5-bromo-3-nitro-benzene-1,2-diamine.
Recrystallization	Ethanol	As required	A common solvent for recrystallizing aromatic compounds.[3]
Isopropanol	As required	Another alcoholic solvent that can be effective.
Toluene	As required	A non-polar aromatic solvent that can be useful for less polar derivatives.
Ethyl Acetate/Hexane	Varies; dissolve in minimal hot ethyl acetate, add hexane until cloudy.	A good mixed solvent system for controlling solubility.[2]
tert-Butyl methyl ether	As required	Reported for the recrystallization of the related 4-bromo-o-phenylenediamine.[4]

Experimental Protocols

Protocol 1: General Work-up and Extraction

• Quenching: Cool the reaction mixture to room temperature. If necessary, quench the reaction by slowly adding water or a saturated aqueous solution of ammonium chloride.

• Neutralization: If the reaction was performed under acidic conditions, neutralize the mixture by adding a suitable base, such as a saturated aqueous solution of sodium bicarbonate, until the pH is neutral.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate, 3 x 50 mL).

• Washing: Combine the organic layers and wash with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Protocol 2: Purification by Column Chromatography

• TLC Analysis: Determine a suitable eluent system by running thin-layer chromatography (TLC). The ideal eluent should give the product an Rf value of approximately 0.2-0.3. Remember to add 1-2% triethylamine to the TLC developing chamber.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent mixture. Pour the slurry into a column and allow it to pack, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a more polar solvent like dichloromethane. Alternatively, for better separation, adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and load the resulting powder onto the top of the column.

• Elution: Begin eluting with the initial non-polar solvent mixture, gradually increasing the polarity of the eluent to elute the product.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Protocol 3: Purification by Recrystallization

• Solvent Selection: In a small test tube, add a small amount of the crude product and a few drops of a potential solvent. Heat the mixture to boiling. A suitable solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude product in an Erlenmeyer flask and add a minimal amount of the chosen hot recrystallization solvent until the solid just dissolves.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the hot solution to cool slowly to room temperature. Crystal formation should occur during this time.

• Cooling: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of the ice-cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Mandatory Visualization

Caption: General experimental workflow for reactions involving 4-bromo-5-nitrobenzene-1,2-diamine.

Caption: Troubleshooting decision tree for the purification of 4-bromo-5-nitrobenzene-1,2-diamine derivatives.

References

• 1. CN104045564A - Production technology for synthesizing p-nitrobromobenzene - Google Patents [patents.google.com]
• 2. Synthesis of Computationally Designed 2,5(6)-Benzimidazole Derivatives via Pd-Catalyzed Reactions for Potential E. coli DNA Gyrase B Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Biological Evaluation of Some Substituted Benzimidazole Derivatives [mdpi.com]
• 4. CN103073435A - Synthesis method for 4-bromo-o-phenylenediamine - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of Heterocycles: 4-Bromo-5-nitrobenzene-1,2-diamine Versus Alternative Diamines

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of nitrogen-containing heterocyclic compounds, which are pivotal scaffolds in medicinal chemistry, the choice of the starting diamine is a critical determinant of reaction efficiency, yield, and the physicochemical properties of the final product. This guide provides an objective comparison of 4-Bromo-5-nitrobenzene-1,2-diamine with other commonly used diamines, namely 4-nitro-1,2-phenylenediamine and 4,5-dichlorobenzene-1,2-diamine, in the synthesis of benzimidazoles and quinoxalines. The comparison is supported by experimental data to inform substrate selection and reaction design.

Impact of Substituents on Reactivity

The reactivity of o-phenylenediamines in cyclocondensation reactions is significantly influenced by the electronic nature of the substituents on the benzene ring. Electron-withdrawing groups, such as nitro (-NO₂) and bromo (-Br), decrease the nucleophilicity of the amino groups, which can impact reaction rates and yields. However, these substituents are often incorporated to modulate the biological activity of the target heterocycle.

4-Bromo-5-nitrobenzene-1,2-diamine possesses two strong electron-withdrawing groups. The nitro group, in particular, deactivates the diamine, potentially leading to slower reaction times or requiring harsher reaction conditions compared to less deactivated diamines. The bromine atom, while also electron-withdrawing, offers a valuable handle for post-synthetic modifications through cross-coupling reactions, allowing for the generation of diverse molecular libraries.

4-Nitro-1,2-phenylenediamine contains a single, potent electron-withdrawing nitro group. Its reactivity is expected to be intermediate between unsubstituted o-phenylenediamine and 4-Bromo-5-nitrobenzene-1,2-diamine.

4,5-Dichlorobenzene-1,2-diamine features two chloro substituents. While chlorine is a halogen like bromine, its electron-withdrawing effect is less pronounced than that of a nitro group. Therefore, this diamine is generally more reactive than its nitro-substituted counterparts.

Performance in Benzimidazole Synthesis

Benzimidazoles are a prominent class of heterocyclic compounds with a wide range of pharmacological activities. Their synthesis typically involves the condensation of an o-phenylenediamine with an aldehyde. A comparative summary of the performance of the selected diamines in the synthesis of 2-phenylbenzimidazole derivatives is presented below.

Diamine	Product	Reaction Conditions	Yield (%)	Reference
4-Bromo-1,2-benzenediamine	5(6)-Bromo-2-(2-nitrophenyl)-1H-benzimidazole	2-nitrobenzaldehyde, Montmorillonite K10, ethanol, room temperature, 4h	66	[1]
4-Nitro-1,2-phenylenediamine	2-(4-nitrophenyl)-1H-benzo[d]imidazole	4-nitrobenzaldehyde, Fe3O4@PDA/CuCl2, water, reflux	High	[2]
4-Chloro-o-phenylenediamine	2-Phenyl-5(or 6)-chloro benziminazole	Benzaldehyde, glacial acetic acid, room temperature, 1h	Not specified	[3]

Note: Direct comparative data for the synthesis of the same benzimidazole derivative from all three diamines under identical conditions is limited in the literature. The data presented is for structurally related products to provide a qualitative comparison.

Performance in Quinoxaline Synthesis

Quinoxalines are another important class of nitrogen-containing heterocycles, often synthesized through the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound, such as benzil or glyoxal.

Diamine	Product	Reaction Conditions	Yield (%)	Reference
4-Nitro-1,2-phenylenediamine	6-Nitro-2,3-diphenylquinoxaline	Benzil, thiamine catalyst, ethanol, sonication, 1h	~97.5	[4][5]
4,5-Dichlorobenzene-1,2-diamine	6,7-Dichloro-2,3-bis(pyridin-2-yl)quinoxaline	1,2-di(pyridin-2-yl)ethane-1,2-dione, glacial acetic acid, reflux, 24h	67	[6]
4,5-Dibromobenzene-1,2-diamine	6,7-Dibromo-2,3-diphenylquinoxaline	Benzil, isopropanol, reflux, 3h	83	[7]

Note: As with benzimidazole synthesis, directly comparable data for quinoxaline synthesis from all three diamines is scarce. The presented data is for analogous reactions.

Experimental Protocols

General Procedure for the Synthesis of 2-Substituted Benzimidazoles

This protocol is a general method that can be adapted for the synthesis of benzimidazoles from various o-phenylenediamines and aldehydes.

Materials:

• Substituted o-phenylenediamine (1.0 eq)

• Aromatic aldehyde (1.0-1.2 eq)

• Catalyst (e.g., Montmorillonite K10, Fe₃O₄@PDA/CuCl₂, or a mineral acid)

• Solvent (e.g., ethanol, water, or glacial acetic acid)

Procedure:

• In a round-bottom flask, dissolve the o-phenylenediamine in the chosen solvent.

• Add the aromatic aldehyde to the solution.

• Add the catalyst to the reaction mixture.

• Stir the reaction mixture at the appropriate temperature (room temperature to reflux) for the required time (typically 1 to 24 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture. If a precipitate forms, collect the solid by filtration and wash it with a cold solvent.

• If no precipitate forms, pour the reaction mixture into ice-cold water to induce precipitation.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol).

General Procedure for the Synthesis of 2,3-Disubstituted Quinoxalines

This protocol provides a general framework for the synthesis of quinoxalines from o-phenylenediamines and 1,2-dicarbonyl compounds.

Materials:

• Substituted o-phenylenediamine (1.0 eq)

• 1,2-Dicarbonyl compound (e.g., benzil, glyoxal) (1.0 eq)

• Solvent (e.g., ethanol, glacial acetic acid, isopropanol)

Procedure:

• Dissolve the o-phenylenediamine and the 1,2-dicarbonyl compound in the selected solvent in a round-bottom flask.

• Heat the reaction mixture to reflux and maintain for the specified duration (typically 1 to 24 hours), monitoring by TLC.

• After completion, cool the reaction mixture to room temperature to allow the product to crystallize.

• Collect the precipitated solid by filtration and wash with a cold solvent.

• The crude product can be purified by recrystallization.

Visualizing Synthetic Pathways

The synthesis of benzimidazoles and quinoxalines from o-phenylenediamines can be represented by the following generalized workflows.

Caption: Generalized workflow for benzimidazole synthesis.

Caption: Generalized workflow for quinoxaline synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. repository.ias.ac.in [repository.ias.ac.in]
• 4. cs.gordon.edu [cs.gordon.edu]
• 5. CN101318939A - Method for preparing medicament midbody 5-bromine-6-amido quinoxaline - Google Patents [patents.google.com]
• 6. 6,7-Di­chloro-2,3-bis(pyridin-2-yl)quinox­aline - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Polyoxa- and Polyazamacrocycles Incorporating 6,7-Diaminoquinoxaline Moiety: Synthesis and Application as Tunable Optical pH-Indicators in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Reactivity of Halogenated Nitro-o-phenylenediamines: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the reactivity of substituted aromatic compounds is crucial for the rational design of synthetic routes and the development of novel therapeutics. This guide provides a comparative analysis of the reactivity of halogenated nitro-o-phenylenediamines, focusing on the well-established principles of nucleophilic aromatic substitution (SNAr).

The reactivity of halogenated nitro-o-phenylenediamines is predominantly governed by the principles of nucleophilic aromatic substitution (SNAr). In these reactions, the aromatic ring, rendered electron-deficient by the potent electron-withdrawing nitro group, is susceptible to attack by nucleophiles. The halogen atom serves as a leaving group, and its identity significantly influences the reaction rate.

The Decisive Role of the Halogen in SNAr Reactivity

A cornerstone of SNAr reactions is the counterintuitive trend in leaving group ability: fluoride is a significantly better leaving group than chloride, bromide, or iodide. This is in direct contrast to the trend observed in aliphatic nucleophilic substitution (SN1 and SN2) reactions. Consequently, a fluoro-substituted nitro-o-phenylenediamine is expected to exhibit considerably higher reactivity towards nucleophiles compared to its chloro-analogue.[1]

The enhanced reactivity of the fluoro-substituted compound is attributed to the high electronegativity of the fluorine atom. This property exerts a strong inductive electron-withdrawing effect, which stabilizes the negatively charged intermediate, known as the Meisenheimer complex, formed during the rate-determining step of the SNAr mechanism.[1] The stabilization of this intermediate lowers the activation energy of the reaction, leading to a faster reaction rate.

Quantitative Comparison: Insights from Analogous Systems

Substrate	Relative Rate Constant (kF/kX)
1-Fluoro-2,4-dinitrobenzene	1
1-Chloro-2,4-dinitrobenzene	~10⁻² - 10⁻³
(Note: The relative rate can vary depending on the solvent and nucleophile.)[2]

This substantial difference in reaction rates, with the fluoro-substituted compound being orders of magnitude more reactive, underscores the superior performance of fluorinated nitroaromatics in SNAr reactions. This often allows for the use of milder reaction conditions and can lead to higher yields.[2]

Signaling Pathways and Experimental Workflows

The general mechanism for the nucleophilic aromatic substitution on a halogenated nitro-o-phenylenediamine is depicted below. The reaction proceeds through a two-step addition-elimination mechanism, with the initial nucleophilic attack being the rate-determining step.

Nucleophilic Aromatic Substitution (S_NAr) Mechanism.

A typical experimental workflow to compare the reactivity of different halogenated nitro-o-phenylenediamines involves a kinetic study.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Alternative reagents to 4-Bromo-5-nitrobenzene-1,2-diamine for quinoxalines

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Precursors to 4-Bromo-5-nitrobenzene-1,2-diamine in the Synthesis of Bioactive Quinoxalines.

The quinoxaline scaffold is a cornerstone in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The synthesis of substituted quinoxalines is a critical step in the development of novel therapeutics. 4-Bromo-5-nitrobenzene-1,2-diamine is a common precursor for introducing bromo and nitro functionalities into the quinoxaline ring system, which can be crucial for modulating a compound's biological activity. However, the exploration of alternative reagents is vital for expanding the accessible chemical space and potentially improving synthetic efficiency and outcomes. This guide provides a comparative overview of alternative reagents and methodologies for the synthesis of quinoxalines, with a focus on precursors that can yield substitution patterns similar to those obtained from 4-Bromo-5-nitrobenzene-1,2-diamine.

Comparison of Synthetic Methodologies for Quinoxaline Synthesis

The synthesis of quinoxalines most commonly proceeds via the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound. The choice of catalyst, solvent, and reaction conditions can significantly impact the reaction time and yield. Below is a comparison of different methods for the synthesis of 2,3-diphenylquinoxaline, a model compound.

Synthesis Method	Catalyst/Promoter	Solvent	Temperature	Reaction Time	Yield (%)	Reference
Classical Condensation	None (thermal)	Rectified Spirit (Ethanol)	Reflux	30 - 60 min	51 - 75%	[1]
Microwave-Assisted	Acidic Alumina	Solvent-free	Microwave Irradiation	3 min	80 - 86%	[1]
Heterogeneous Catalysis	CuH₂PMo₁₁VO₄₀ on Alumina	Toluene	Room Temperature	2 hours	92%	[1]

Alternative Reagents to 4-Bromo-5-nitrobenzene-1,2-diamine

While 4-Bromo-5-nitrobenzene-1,2-diamine is a specific reagent, a broader consideration of substituted o-phenylenediamines can provide access to a diverse range of quinoxaline derivatives. The electronic nature of the substituents on the diamine can influence the reaction rate and yield.

General Trends for Substituents on o-phenylenediamine:

• Electron-donating groups (e.g., -CH₃, -OCH₃) generally increase the nucleophilicity of the amino groups, which can lead to faster reaction rates and higher yields.

• Electron-withdrawing groups (e.g., -Cl, -Br, -NO₂) decrease the nucleophilicity of the amino groups. This can slow down the condensation reaction and may result in lower yields, often requiring harsher reaction conditions or more active catalysts.[2]

Specific Alternative Precursors:

For the synthesis of quinoxalines with bromo and nitro substitutions, the following are potential alternative starting materials:

• Other Isomers of Bromo-nitro-1,2-phenylenediamine: Depending on the desired substitution pattern on the final quinoxaline, other isomers such as 3-Bromo-4-nitro-1,2-phenylenediamine or 4-Bromo-3-nitro-1,2-phenylenediamine could be employed.

• Sequential Functionalization: An alternative strategy involves using a simpler substituted o-phenylenediamine (e.g., 4-bromo-1,2-phenylenediamine or 4-nitro-1,2-phenylenediamine) to first synthesize the quinoxaline core, followed by nitration or bromination of the quinoxaline product. This approach allows for more flexibility in the placement of the substituents.

• Starting from Substituted Anilines: More complex multi-step syntheses can begin from substituted anilines, which are then elaborated to the desired o-phenylenediamine before condensation. For example, starting from 4-bromo-3-methoxyaniline to synthesize a 6-bromo-7-methoxyquinoline derivative.[3]

Experimental Protocols

General Procedure for the Synthesis of Quinoxalines via Condensation

Materials:

• Substituted o-phenylenediamine (1 mmol)

• 1,2-dicarbonyl compound (e.g., benzil) (1 mmol)

• Solvent (e.g., Ethanol, Acetic Acid, or Toluene)

• Catalyst (optional, e.g., a few drops of acetic acid, or a solid acid catalyst)

Protocol:

• Dissolve the substituted o-phenylenediamine (1 mmol) and the 1,2-dicarbonyl compound (1 mmol) in the chosen solvent in a round-bottom flask.

• If using a catalyst, add it to the mixture.

• The reaction mixture is then either stirred at room temperature or refluxed, depending on the reactivity of the starting materials. Microwave-assisted methods can also be employed for rapid synthesis.

• The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled, and the product is isolated. This may involve precipitation by adding water, followed by filtration, or extraction with an organic solvent.

• The crude product is then purified by recrystallization or column chromatography.

Example: Synthesis of 6-bromo-2,3-dichloroquinoxaline

This protocol demonstrates a common transformation of a quinoxaline-dione, which is synthesized from the corresponding diamine.

Step 1: Synthesis of 6-bromo-1,4-dihydroquinoxaline-2,3-dione

• 4-bromo-o-phenylenediamine is reacted with oxalic acid in hydrochloric acid to yield 6-bromo-1,4-dihydroquinoxaline-2,3-dione.[4]

Step 2: Chlorination

• The resulting 6-bromo-1,4-dihydroquinoxaline-2,3-dione is then treated with phosphorus oxychloride (POCl₃), often in the presence of a catalyst like DMF, to afford 6-bromo-2,3-dichloroquinoxaline.[4]

Biological Relevance and Signaling Pathways

Quinoxaline derivatives are known to interact with various biological targets, often inhibiting key signaling pathways implicated in diseases like cancer. The bromo and nitro substituents can play a significant role in the binding affinity and selectivity of these compounds.

STAT3 Signaling Pathway and its Inhibition by Quinoxaline Derivatives

The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that is constitutively activated in many human cancers and promotes tumor cell proliferation, survival, and metastasis.[5] Inhibition of the STAT3 signaling pathway is a promising strategy for cancer therapy. Certain quinoxaline derivatives have been identified as potent STAT3 inhibitors.[1][6]

Below is a diagram of the STAT3 signaling pathway, illustrating the point of inhibition by quinoxaline-based compounds.

References

• 1. mdpi.com [mdpi.com]
• 2. Discovery of new VEGFR-2 inhibitors based on bis([1, 2, 4]triazolo)[4,3-a:3',4'-c]quinoxaline derivatives as anticancer agents and apoptosis inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. 6-Cyano-7-nitroquinoxaline-2,3-dione | C9H4N4O4 | CID 3721046 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Identification of a Novel Quinoxaline-Isoselenourea Targeting the STAT3 Pathway as a Potential Melanoma Therapeutic - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Structural Validation of Benzimidazoles: NMR vs. Mass Spectrometry

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of newly synthesized benzimidazole derivatives is a critical step. This guide provides a comprehensive comparison of two primary analytical techniques for this purpose: Nuclear Magnetic Resonance (NMR) Spectroscopy and Mass Spectrometry (MS). We will delve into their respective strengths, present supporting experimental data for a range of benzimidazole compounds, and provide detailed experimental protocols.

Introduction to a Powerful Duo

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are powerful, complementary techniques for the elucidation of molecular structures. NMR spectroscopy provides detailed information about the chemical environment and connectivity of atoms within a molecule by probing the magnetic properties of atomic nuclei.[1] In contrast, mass spectrometry determines the mass-to-charge ratio (m/z) of ionized molecules, revealing the molecular weight and elemental composition of a compound.[2] The synergistic use of both techniques provides a high degree of confidence in the structural assignment of novel benzimidazole compounds.

Data Presentation: A Head-to-Head Comparison

The following tables summarize quantitative data obtained from NMR and Mass Spectrometry for a selection of benzimidazole derivatives, showcasing the type of information each technique provides.

Table 1: ¹H NMR and ¹³C NMR Data for Selected Benzimidazole Derivatives in DMSO-d₆ [3]

Compound	¹H NMR Chemical Shifts (δ, ppm)	¹³C NMR Chemical Shifts (δ, ppm)
1H-Benzo[d]imidazole	12.43 (s, 1H, NH), 8.19 (s, 1H, C2H), 7.58-7.56 (dd, 2H, J = 2.8 Hz, C4H & C7H), 7.19-7.15 (m, 2H, C5H & C6H)	141.85, 138.08, 121.63, 115.44
2-Methyl-1H-benzo[d]imidazole	12.20 (s, 1H, NH), 7.48-7.42 (dd, 2H, C4H & C7H), 7.09-7.06 (m, 2H, C5H & C6H), 2.46 (s, 3H, CH₃)	151.15, 138.91, 130.90, 114.17, 14.54
2-Ethyl-1H-benzo[d]imidazole	12.13 (s, 1H, NH), 7.47-7.40 (dd, 2H, C4H & C7H), 7.07-7.09 (m, 2H, C5H & C6H), 2.83-2.78 (q, 2H, J = 6.0 Hz, CH₂), 1.31-1.28 (t, 3H, J = 6.0 Hz, CH₃)	156.05, 141.02, 120.94, 115.38, 21.89, 12.14
2-Phenyl-1H-benzo[d]imidazole	12.95 (s, 1H, NH), 8.20-8.17 (dd, 2H, C2'H & C6'H), 7.63-7.48 (m, 5H, C4H, C7H, C3'H, C4'H & C5'H), 7.23-7.19 (m, 2H, C5H & C6H)	151.14, 143.17, 130.10, 129.76, 128.86, 128.50, 127.36, 122.03
5-Chloro-1H-benzo[d]imidazole	12.60 (s, 1H, NH), 8.26 (s, 1H, C2H), 7.68 (s, 1H, C4), 7.62 (d, 1H, J = 15.6 Hz, C6H), 7.20 (d, 1H, J = 15.6 Hz, C7H)	143.41, 121.96, 120.18, 118.48, 113.01, 111.55
5-Nitro-1H-benzo[d]imidazole	13.01 (s, 1H, NH), 8.54 (s, 1H, C2H), 8.51 (s, 1H, C4H), 8.11 (d, 1H, J = 6.8 Hz, C6H), 7.77 (d, 1H, J = 6.8 Hz, C7H)	146.72, 143.01, 142.58, 117.52, 114.96, 112.66

Table 2: Mass Spectrometry Data for Selected Benzimidazole Derivatives [3]

Compound	Molecular Formula	Calculated Molecular Weight ( g/mol )	Observed m/z (M⁺ or [M+H]⁺)
1H-Benzo[d]imidazole	C₇H₆N₂	118.14	118
2-Methyl-1H-benzo[d]imidazole	C₈H₈N₂	132.16	132
2-Ethyl-1H-benzo[d]imidazole	C₉H₁₀N₂	146.19	146
2-Phenyl-1H-benzo[d]imidazole	C₁₃H₁₀N₂	194.23	194
5-Chloro-1H-benzo[d]imidazole	C₇H₅ClN₂	152.58	152 (M⁺), 154 (M+2)
5-Nitro-1H-benzo[d]imidazole	C₇H₅N₃O₂	163.13	163

Experimental Protocols

Protocol 1: NMR Spectroscopic Analysis

This protocol outlines the standard procedure for preparing and analyzing a benzimidazole derivative sample using NMR spectroscopy.

Materials:

• Benzimidazole derivative (5-10 mg)[2]

• Deuterated solvent (e.g., DMSO-d₆, CDCl₃)

• 5 mm NMR tube

• Pasteur pipette

• Glass wool

• Small vial

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the purified benzimidazole derivative into a clean, dry vial.[2]

• Add approximately 0.6-0.7 mL of a suitable deuterated solvent (DMSO-d₆ is often a good choice for benzimidazoles).[1][2]

• Gently swirl or vortex the vial to dissolve the sample completely.

• Filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube to remove any particulate matter.

• Cap the NMR tube securely.

¹H and ¹³C NMR Acquisition:

• Record the ¹H and ¹³C NMR spectra on a 300 MHz or higher field NMR spectrometer.[2]

• For ¹H NMR, acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

• For ¹³C NMR, a larger number of scans will be necessary due to the lower natural abundance of the ¹³C isotope.

• Process the acquired data (Fourier transformation, phase correction, and baseline correction) using appropriate software.

• Reference the chemical shifts to the residual solvent peak (e.g., DMSO-d₅ at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

Protocol 2: Mass Spectrometric Analysis

This protocol describes a general procedure for the analysis of benzimidazole derivatives using Electrospray Ionization Mass Spectrometry (ESI-MS). Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become a standard for analyzing benzimidazoles.[4]

Materials:

• Benzimidazole derivative solution (typically in methanol or acetonitrile)

• High-resolution mass spectrometer (e.g., TOF or Orbitrap) with an ESI source[2]

• Syringe pump or liquid chromatography system

Procedure:

• Sample Preparation: Prepare a dilute solution of the benzimidazole derivative (typically in the low µg/mL to ng/mL range) in a solvent compatible with ESI-MS, such as methanol or acetonitrile.

• Analysis:

  • Perform the analysis using a high-resolution mass spectrometer equipped with an ESI source.[2]

  • The sample solution can be introduced into the mass spectrometer via direct infusion using a syringe pump or through a liquid chromatography system for separation prior to detection.[2]

  • Acquire the mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.[2]

• Data Interpretation:

  • Determine the experimental m/z value of the protonated molecule.

  • Compare the experimental m/z value to the theoretical m/z value calculated based on the expected elemental formula to confirm the molecular composition.[2]

Visualization of the Validation Workflow

The following diagrams illustrate the logical workflow for the structural validation of benzimidazole compounds and the integration of data from NMR and Mass Spectrometry.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]

Benchmarking 4-Bromo-5-nitrobenzene-1,2-diamine: A Comparative Guide for Precursor Selection in Benzimidazole Synthesis

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of starting materials is a critical factor in the efficient synthesis of target molecules in drug discovery and development. This guide provides an objective comparison of 4-Bromo-5-nitrobenzene-1,2-diamine against its common commercial precursors, focusing on their performance in the synthesis of benzimidazole derivatives, a core scaffold in many pharmaceutical agents. This analysis is supported by experimental data to inform precursor selection based on yield, reaction conditions, and overall synthetic efficiency.

Executive Summary

4-Bromo-5-nitrobenzene-1,2-diamine is a valuable intermediate for introducing both bromine and nitro functionalities into the benzimidazole core, offering multiple points for further chemical modification. However, its overall utility must be weighed against the accessibility and reactivity of its precursors. This guide benchmarks the performance of 4-Bromo-5-nitrobenzene-1,2-diamine against two commercially available precursors: 4-bromo-1,2-diaminobenzene and 4-nitro-1,2-phenylenediamine. The comparison focuses on the synthesis of a common benzimidazole derivative, highlighting key performance indicators such as reaction yield and the complexity of the synthetic route.

Performance Comparison of Precursors in Benzimidazole Synthesis

The following table summarizes the key quantitative data for the synthesis of substituted benzimidazoles from 4-Bromo-5-nitrobenzene-1,2-diamine and its common commercial precursors. This allows for a direct comparison of their efficiency in forming the benzimidazole ring system.

Precursor	Product	Reagents & Conditions	Yield (%)	Reference
4-Bromo-1,2-diaminobenzene	5(6)-Bromo-2-(2-nitrophenyl)-1H-benzimidazole	2-Nitrobenzaldehyde, Montmorillonite K10, Ethanol, Room Temperature, 4h	62%	[1][2]
4-Nitro-1,2-phenylenediamine	2-Aryl-5(6)-nitro-1H-benzimidazoles	Aromatic aldehydes, Sodium metabisulfite, Dimethoxyethane, Reflux, 48h	Good to Excellent
4-Bromo-5-nitrobenzene-1,2-diamine	6-Bromo-5-nitro-1H-benzimidazole	Formic acid, Reflux	Not explicitly found

Experimental Protocols

Detailed methodologies for the key synthetic transformations are provided below.

Synthesis of 5(6)-Bromo-2-(2-nitrophenyl)-1H-benzimidazole from 4-Bromo-1,2-diaminobenzene[1][2]

This protocol details the condensation reaction between 4-bromo-1,2-diaminobenzene and 2-nitrobenzaldehyde to yield the corresponding benzimidazole derivative.

Materials:

• 4-Bromo-1,2-benzenediamine (2.5 g, 13.4 mmol)

• 2-Nitrobenzaldehyde (2.23 g, 14.8 mmol)

• Montmorillonite K10 (250 mg)

• Ethanol (30 mL)

• Ethyl acetate

• Silica gel

Procedure:

• In a round-bottom flask, combine 4-bromo-1,2-benzenediamine, 2-nitrobenzaldehyde, and Montmorillonite K10 in ethanol.

• Stir the reaction mixture at room temperature for 4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the mixture and evaporate the solvent.

• Dissolve the resulting dark orange slurry in ethyl acetate.

• Add silica powder and evaporate the solvent to dryness.

• Purify the product by column chromatography on silica gel.

General Synthesis of 2-Aryl-5(6)-nitro-1H-benzimidazoles from 4-Nitro-1,2-phenylenediamine[3]

This procedure outlines the synthesis of various 2-substituted 5-nitro-benzimidazoles from 4-nitro-1,2-phenylenediamine and different aromatic aldehydes.

Materials:

• 4-Nitro-1,2-phenylenediamine (0.004 moles)

• Substituted aromatic aldehyde (1.01 equivalents)

• Dimethoxyethane

• Sodium metabisulfite (1.01 equivalents)

• Chloroform

• Methanol

Procedure:

• Dissolve 4-nitro-1,2-phenylenediamine in dimethoxyethane and cool to 0°C in an ice bath.

• Add the aromatic aldehyde and stir the mixture at 0°C for 2 hours.

• Reflux the mixture for 1 hour to form the Schiff base intermediate.

• Add additional dimethoxyethane and sodium metabisulfite to the reaction mixture.

• Stir the mixture under reflux for 48 hours.

• Monitor the reaction completion by TLC using a chloroform:methanol (9:1) solvent system.

• Upon completion, collect the precipitate by filtration, wash with water, dry, and recrystallize from methanol. If no precipitate forms, extract the mixture with ethyl acetate, and purify the product by column chromatography.

Synthetic Pathways and Logical Relationships

The following diagrams illustrate the synthetic pathways from common starting materials to the target benzimidazole derivatives, providing a visual representation of the chemical transformations.

Synthetic pathway to 4-Bromo-5-nitrobenzene-1,2-diamine.

Comparative experimental workflows for benzimidazole synthesis.

Conclusion

The choice of precursor for the synthesis of functionalized benzimidazoles is a trade-off between the number of synthetic steps, overall yield, and the desired substitution pattern on the final molecule.

• 4-Bromo-1,2-diaminobenzene offers a straightforward and relatively high-yielding route to 5(6)-bromo-substituted benzimidazoles. This precursor is ideal when the primary goal is to introduce a bromine atom for subsequent cross-coupling reactions.

• 4-Nitro-1,2-phenylenediamine provides a direct pathway to 5(6)-nitro-substituted benzimidazoles. The nitro group can serve as a handle for further transformations, such as reduction to an amine, or can be retained for its electron-withdrawing properties.

• 4-Bromo-5-nitrobenzene-1,2-diamine , while offering a pre-functionalized scaffold with both bromo and nitro groups, requires a multi-step synthesis from commercially available starting materials. The overall efficiency of a synthetic route starting from this precursor would need to be carefully evaluated against the convergent approaches starting from the simpler diamines.

For drug development professionals, the decision will likely depend on the specific synthetic strategy and the desired final compound. If a convergent synthesis is preferred, starting with the simpler, commercially available diamines and introducing the desired functionalities in later steps may be more efficient. However, for the synthesis of a library of compounds with a common 6-bromo-5-nitrobenzimidazole core, the upfront synthesis of 4-Bromo-5-nitrobenzene-1,2-diamine could be a viable strategy. Further experimental data on the direct use of 4-Bromo-5-nitrobenzene-1,2-diamine in benzimidazole synthesis is needed for a complete performance assessment.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Synthesis of Computationally Designed 2,5(6)-Benzimidazole Derivatives via Pd-Catalyzed Reactions for Potential E. coli DNA Gyrase B Inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Reaction Kinetics for 4-Bromo-5-nitrobenzene-1,2-diamine and Related Compounds

For Immediate Release

This guide provides a comprehensive analysis of the reaction kinetics of 4-Bromo-5-nitrobenzene-1,2-diamine, offering a comparative perspective against alternative substituted anilines. Designed for researchers, scientists, and professionals in drug development, this document synthesizes kinetic data from analogous reactions to predict and understand the reactivity of the title compound. By examining the electronic and steric effects of substituents, this guide offers valuable insights for reaction design and optimization.

Introduction to the Reactivity of 4-Bromo-5-nitrobenzene-1,2-diamine

4-Bromo-5-nitrobenzene-1,2-diamine is a multifaceted aromatic compound featuring two amine functionalities, a bromo group, and a nitro group. This substitution pattern provides a unique electronic and steric environment that dictates its reactivity in various chemical transformations. The two primary amino groups are nucleophilic, the nitro group is strongly electron-withdrawing, and the bromo group is a moderately deactivating ortho-, para-director with a notable steric presence. Understanding the interplay of these groups is crucial for predicting reaction rates and mechanisms.

This guide will focus on three key reaction types relevant to the functionalities of 4-Bromo-5-nitrobenzene-1,2-diamine:

• Nucleophilic Aromatic Substitution (SNA_r_): A model reaction with picryl chloride is used to provide a quantitative comparison of the nucleophilicity of various substituted anilines.

• Quinoxaline Formation: A common condensation reaction for o-phenylenediamines, where the electronic and steric effects of the substituents on the diamine influence the rate of cyclization.

• Nitro Group Reduction: A critical transformation for converting nitroaromatics to the corresponding anilines, with the reaction rate being sensitive to the electronic environment of the aromatic ring.

Quantitative Comparison of Nucleophilicity: Reaction with Picryl Chloride

The table below presents Arrhenius parameters for the reaction of selected substituted anilines with picryl chloride in acetonitrile. This data allows for a quantitative comparison of the electronic effects of substituents.

Aniline Derivative	105 k (l mol-1 s-1) at 25°C	Ea (kJ mol-1)	log A
3-Methylaniline	1.44	49.8	6.90
3-Aminoaniline	1.9	50.2	7.24
3-Bromoaniline	Not available	Not available	Not available
3-Nitroaniline	Not available	Not available	Not available
3-Amino-5-nitroaniline	6.9	45.6	6.95
3,5-Dibromoaniline	Not available	Not available	Not available

Data sourced from studies on the reactions of picryl chloride with substituted anilines.

Analysis:

• Activating Groups: The 3-methyl and 3-amino groups increase the rate constant compared to unsubstituted aniline, indicating their electron-donating nature enhances the nucleophilicity of the amino group. The activating effect of the amino group is more pronounced.

• Deactivating Groups: While specific data for 3-bromoaniline and 3-nitroaniline in this dataset is not provided, it is well-established that halogens and nitro groups are electron-withdrawing and decrease the nucleophilicity of the aniline, thus reducing the reaction rate.

• Combined Effects: In 3-amino-5-nitroaniline, the activating effect of the amino group partially counteracts the deactivating effect of the nitro group, resulting in a higher rate constant than what would be expected for a solely nitro-substituted aniline.

Based on this data, it can be inferred that the two amino groups in 4-Bromo-5-nitrobenzene-1,2-diamine will be significantly deactivated by the cumulative electron-withdrawing effects of the bromo and, particularly, the strongly deactivating nitro group. This will result in a substantially lower rate of reaction in nucleophilic aromatic substitutions compared to unsubstituted o-phenylenediamine.

Qualitative Comparison of Reactivity in Key Reactions

Quinoxaline Formation

The condensation of o-phenylenediamines with 1,2-dicarbonyl compounds to form quinoxalines is a cornerstone reaction. The rate of this reaction is influenced by the nucleophilicity of the amino groups.

• 4-Bromo-5-nitrobenzene-1,2-diamine: The electron-withdrawing nitro and bromo groups will decrease the nucleophilicity of the amino groups, leading to a slower reaction rate compared to unsubstituted o-phenylenediamine.

• Alternative Diamines:

  • o-Phenylenediamine: Serves as the baseline for reactivity.

  • 4-Nitro-o-phenylenediamine: The nitro group significantly deactivates the amino groups, resulting in a much slower reaction rate.

  • 4-Bromo-o-phenylenediamine: The bromo group is deactivating, leading to a slower reaction rate than o-phenylenediamine but likely faster than the 4-nitro analogue.

The expected reactivity order for quinoxaline formation is: o-phenylenediamine > 4-Bromo-o-phenylenediamine > 4-Nitro-o-phenylenediamine > 4-Bromo-5-nitrobenzene-1,2-diamine

Nitro Group Reduction

The reduction of the nitro group to an amine is a common and important transformation. The rate of catalytic hydrogenation is generally influenced by the electronic nature of the aromatic ring.

• 4-Bromo-5-nitrobenzene-1,2-diamine: The presence of two electron-donating amino groups and a moderately deactivating bromo group will influence the electron density at the nitro group. The amino groups, being activating, will increase the electron density on the ring, which can sometimes hinder the reduction of the nitro group.

• Alternative Nitroanilines:

  • Nitrobenzene: Serves as a baseline.

  • 4-Nitroaniline: The amino group can influence the rate of reduction.

  • 4-Nitrotoluene: The methyl group is weakly activating.

  • 2-Chloro-4-nitroaniline: The chloro group is deactivating.

Kinetic studies on the hydrogenation of substituted nitrobenzenes have shown complex dependencies on substituents. Generally, electron-donating groups can decrease the rate of reduction. Therefore, the presence of two amino groups in 4-Bromo-5-nitrobenzene-1,2-diamine might lead to a slower reduction of the nitro group compared to nitrobenzene itself.

Experimental Protocols

Kinetic Analysis of Nucleophilic Aromatic Substitution with Picryl Chloride

This protocol describes a general method for determining the rate constants for the reaction of a substituted aniline with picryl chloride using UV-Vis spectroscopy.

Materials:

• Picryl chloride

• Substituted aniline (e.g., 4-Bromo-5-nitrobenzene-1,2-diamine)

• Acetonitrile (spectroscopic grade)

• Thermostated UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Solution Preparation:

  • Prepare a stock solution of picryl chloride in acetonitrile (e.g., 1 x 10-3 M).

  • Prepare a series of stock solutions of the substituted aniline in acetonitrile with varying concentrations (e.g., 1 x 10-2 M to 5 x 10-2 M).

• Kinetic Measurement:

  • Equilibrate the spectrophotometer to the desired temperature (e.g., 25°C).

  • In a quartz cuvette, mix a known volume of the picryl chloride solution with a known volume of the aniline solution. The concentration of the aniline should be in large excess to ensure pseudo-first-order kinetics.

  • Immediately start monitoring the absorbance of the reaction mixture at the wavelength corresponding to the maximum absorbance of the product (the N-picrylaniline derivative).

  • Record the absorbance as a function of time until the reaction is complete.

• Data Analysis:

  • The pseudo-first-order rate constant (kobs) can be determined by fitting the absorbance-time data to the first-order rate equation: ln(A∞ - At) = -kobst + ln(A∞ - A0), where At is the absorbance at time t, A0 is the initial absorbance, and A∞ is the absorbance at the end of the reaction.

  • The second-order rate constant (k) can be calculated from the slope of a plot of kobs versus the concentration of the aniline: k = slope / [Aniline].

  • Repeat the experiment at different temperatures to determine the activation energy (Ea) and the pre-exponential factor (A) from the Arrhenius plot (ln(k) vs. 1/T).

Visualizing Reaction Pathways and Workflows

dot

Caption: Workflow for kinetic analysis of nucleophilic aromatic substitution.

dot

Caption: Reaction pathway for quinoxaline synthesis.

dot

Caption: General pathway for the reduction of a nitro group to an amine.

Conclusion

The reactivity of 4-Bromo-5-nitrobenzene-1,2-diamine is governed by a complex interplay of its substituent groups. The strong electron-withdrawing nature of the nitro group, combined with the deactivating effect of the bromo group, is expected to significantly reduce the nucleophilicity of the amino groups. This will translate to slower reaction rates in nucleophilic aromatic substitutions and condensation reactions like quinoxaline formation when compared to less substituted o-phenylenediamines. The effect on the rate of nitro group reduction is more nuanced, with the presence of amino groups potentially slowing the reaction. The provided experimental protocol for kinetic analysis offers a robust framework for quantitatively determining the reactivity of this and other substituted anilines, enabling a more precise understanding and prediction of their chemical behavior.

Spectroscopic comparison of 4-Bromo-5-nitrobenzene-1,2-diamine derivatives

A Spectroscopic Comparison of 4-Bromo-5-nitrobenzene-1,2-diamine and Its Derivatives for Researchers and Drug Development Professionals

This guide offers a comparative analysis of the spectroscopic properties of 4-Bromo-5-nitrobenzene-1,2-diamine and its derivatives. The information is intended for researchers, scientists, and professionals in drug development to facilitate the identification and characterization of these compounds. The guide provides a summary of available spectroscopic data from techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), along with general experimental protocols.

Spectroscopic Data Comparison

The spectroscopic data for 4-Bromo-5-nitrobenzene-1,2-diamine and its isomers or closely related derivatives are summarized below. Direct comparative data for a series of N-substituted derivatives of 4-Bromo-5-nitrobenzene-1,2-diamine is limited in the public domain; therefore, data for related bromo-nitroaniline compounds are included to provide a basis for comparison.

Table 1: Spectroscopic Data of 4-Bromo-5-nitrobenzene-1,2-diamine and Related Compounds

Compound	Spectroscopic Technique	Key Observations
4-Bromo-3-nitrobenzene-1,2-diamine	GC-MS	Molecular Ion Peak (m/z) corresponding to C6H6BrN3O2.[1]
Vapor Phase IR	Characteristic peaks for N-H, C-N, C=C (aromatic), and NO2 groups.[1]
Nitrobenzene-1,2-diamines (General)	1H, 13C, 15N NMR	Chemical shifts are influenced by the position of the nitro group and other substituents.[2] Theoretical calculations (B3LYP/6-311++G(d,p)) show good agreement with experimental data.[2]
1-Bromo-4-nitrobenzene	1H NMR (in CDCl3)	δ (ppm): 8.096 (d), 7.694 (d), J=9.1Hz.[3]
IR	Characteristic peaks for C-Br, C=C (aromatic), and NO2 stretching.[4][5]
Mass Spectrometry (EI)	Molecular Ion Peak (m/z): 202.[6]
Aromatic Primary Amines (General)	IR Spectroscopy	Primary amines typically show a pair of N-H stretching bands between 3300 and 3500 cm-1.[7]
1H NMR Spectroscopy	N-H protons often appear as broad signals; their chemical shifts can vary. Protons on carbons adjacent to the nitrogen are deshielded.[7]
Nitrobenzene (General)	UV-Vis Spectroscopy	Exhibits absorption bands in the UV region, with a notable B-band (a charge transfer band from the ring to the nitro group) around 252-266 nm depending on the solvent.[8] Protonation of the nitro group in strong acid can cause a bathochromic (red) shift.[8]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of spectroscopic analyses. Below are general protocols for key experiments.

Synthesis of 4-Bromo-nitrobenzene Derivatives

A common method for the synthesis of bromo-nitrobenzene compounds involves the nitration of a corresponding bromo-aromatic precursor.[9]

Experimental Protocol: Nitration of Bromobenzene [9]

• Prepare a nitrating mixture of concentrated nitric acid (HNO3) and concentrated sulfuric acid (H2SO4).

• Cool the mixture and slowly add the bromobenzene substrate.

• Allow the reaction to proceed at a controlled temperature.

• Pour the reaction mixture into water to precipitate the product.

• Extract the product with an organic solvent (e.g., dichloromethane).

• Dry the organic layer and evaporate the solvent to obtain the crude product.

• Purify the product, typically by recrystallization or column chromatography.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve a small amount of the purified compound in a suitable deuterated solvent (e.g., CDCl3, DMSO-d6).

• Data Acquisition : Record 1H and 13C NMR spectra on a spectrometer, typically operating at a frequency of 300 MHz or higher for 1H.

• Data Analysis : Analyze chemical shifts, coupling constants, and integration to elucidate the molecular structure. For amines, the addition of D2O can help identify N-H protons due to H-D exchange.[7]

Infrared (IR) Spectroscopy

• Sample Preparation : Prepare the sample as a KBr pellet, a nujol mull, or as a thin film on a salt plate for liquids. For vapor phase IR, the sample is heated under vacuum.

• Data Acquisition : Record the spectrum using an FTIR spectrometer.

• Data Analysis : Identify characteristic absorption bands for functional groups such as N-H (amines), C-N, C=C (aromatic), and NO2 (nitro group). Primary amines show two N-H stretching bands, while secondary amines show one.[7]

Mass Spectrometry (MS)

• Sample Introduction : Introduce the sample into the mass spectrometer, for example, via gas chromatography (GC-MS) or direct infusion.

• Ionization : Use an appropriate ionization technique, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Data Acquisition : Acquire the mass spectrum, which shows the mass-to-charge ratio (m/z) of the ions.

• Data Analysis : Identify the molecular ion peak to determine the molecular weight of the compound. Analyze the fragmentation pattern to gain further structural information.

Visualizations

Experimental Workflow for Synthesis and Characterization

The following diagram illustrates a typical workflow for the synthesis and spectroscopic characterization of a 4-Bromo-5-nitrobenzene-1,2-diamine derivative.

Caption: Synthesis and characterization workflow.

Relationship between Spectroscopic Data and Structural Confirmation

This diagram illustrates the logical relationship between different spectroscopic techniques and the final structural confirmation of the target molecule.

Caption: Logic of structural confirmation.

References

• 1. 4-Bromo-3-nitrobenzene-1,2-diamine | C6H6BrN3O2 | CID 15040736 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 1-Bromo-4-nitrobenzene(586-78-7) 1H NMR spectrum [chemicalbook.com]
• 4. 1-Bromo-4-nitrobenzene(586-78-7) IR Spectrum [chemicalbook.com]
• 5. irjet.net [irjet.net]
• 6. Benzene, 1-bromo-4-nitro- [webbook.nist.gov]
• 7. 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. 4-Bromo-1-nitro­benzene - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Use of 4-Bromo-5-nitrobenzene-1,2-diamine in Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals: A Cost-Benefit Analysis of 4-Bromo-5-nitrobenzene-1,2-diamine as a Precursor for Benzimidazoles, Quinoxalines, and Phenazines.

In the landscape of synthetic organic chemistry, particularly in the construction of nitrogen-containing heterocyclic scaffolds of medicinal importance, the choice of starting materials is a critical determinant of reaction efficiency, cost-effectiveness, and the novelty of the resulting compounds. This guide provides a comprehensive cost-benefit analysis of 4-Bromo-5-nitrobenzene-1,2-diamine, a versatile building block for the synthesis of substituted benzimidazoles, quinoxalines, and phenazines. Its performance is objectively compared with viable alternatives, supported by available experimental data.

Introduction to 4-Bromo-5-nitrobenzene-1,2-diamine

4-Bromo-5-nitrobenzene-1,2-diamine is an aromatic diamine functionalized with both a bromo and a nitro group. These substituents offer distinct advantages in synthetic chemistry. The ortho-diamine functionality is the key reactive site for the cyclization reactions that form the core heterocyclic structures. The bromo group provides a handle for further functionalization through cross-coupling reactions, allowing for the introduction of diverse molecular fragments. The electron-withdrawing nitro group can influence the reactivity of the diamine and can also be reduced to an amino group, providing another point for derivatization.

Core Applications in Heterocyclic Synthesis

The primary utility of 4-Bromo-5-nitrobenzene-1,2-diamine lies in its role as a precursor to three key classes of heterocyclic compounds:

• Benzimidazoles: These compounds are a cornerstone in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.

• Quinoxalines: This class of compounds is also of significant interest due to its diverse pharmacological profile, which includes anticancer, antimicrobial, and anti-inflammatory activities.

• Phenazines: These nitrogen-containing heterocycles are known for their redox properties and have applications in materials science and as bioactive compounds.

Performance Comparison with Alternatives

A direct, side-by-side experimental comparison under identical conditions is often challenging to find in the literature. However, by compiling data from various sources, a comparative assessment can be made against common alternatives such as 4,5-Dichlorobenzene-1,2-diamine and 4-(Trifluoromethyl)benzene-1,2-diamine.

Benzimidazole Synthesis

The synthesis of benzimidazoles typically involves the condensation of an o-phenylenediamine with an aldehyde or carboxylic acid. The reaction of 4-bromo-1,2-benzenediamine (a close analog lacking the nitro group) with 2-nitrobenzaldehyde has been reported to proceed with a yield of 62% when catalyzed by Montmorillonite K10 in ethanol at room temperature for 4 hours.[1]

Starting Material	Reaction Partner	Catalyst/Conditions	Reaction Time	Yield (%)	Reference
4-Bromo-1,2-benzenediamine	2-Nitrobenzaldehyde	Montmorillonite K10, Ethanol, RT	4 h	62	[1]
o-Phenylenediamine	Various Aldehydes	Surfactant Catalysts, Water, RT	Not Specified	High	[2]
o-Phenylenediamine	Various Aldehydes	NH4Cl, CHCl3, RT	4 h	75-94	Not in search results
4,5-disubstituted phenylene-1,2-diamine	3,4,5-trimethoxybenzaldehyde	Sodium metabisulphite, Ethanol, RT	2-3 h	Good	[3]

Note: Direct comparative data for 4-Bromo-5-nitrobenzene-1,2-diamine in benzimidazole synthesis was not available in the provided search results. The data for the bromo-analog is presented as a proxy.

Quinoxaline Synthesis

Quinoxalines are generally synthesized by the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound. The substituents on the diamine can influence the reaction yield and rate. For instance, electron-withdrawing groups like nitro can sometimes lead to lower yields in certain synthetic routes.[4]

Starting Material	Reaction Partner	Catalyst/Conditions	Reaction Time	Yield (%)	Reference
4-Bromo-o-phenylenediamine	Substituted 1,2-dicarbonyls	Not Specified	Not Specified	85	[5]
4-Nitro-o-phenylenediamine	Terminal Alkynes	Cu-Al catalyst	Not Specified	No product	[4]
o-Phenylenediamine	Benzil	None (Thermal), Ethanol, Reflux	30-60 min	51-75	[6]
o-Phenylenediamine	Benzil	Acidic Alumina, Microwave	3 min	80-86	[6]
4,5-Dichloro-o-phenylenediamine	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified
4-(Trifluoromethyl)-o-phenylenediamine	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified

Note: Specific yield data for the synthesis of quinoxalines from 4-Bromo-5-nitrobenzene-1,2-diamine was not found. The data indicates that a nitro-substituted diamine can be unreactive under certain conditions.

Cost-Benefit Analysis

A crucial aspect of selecting a starting material is its cost. While prices can fluctuate, a general comparison provides valuable insight.

Compound	Price (USD) per Gram	Supplier Example
4-Bromo-5-nitrobenzene-1,2-diamine	Price on request	Multiple suppliers available[7][8]
4,5-Dichlorobenzene-1,2-diamine	~ $4/g (for 5g) to ~$ 3.13/g (for 100g)	Apollo Scientific[9]
4-(Trifluoromethyl)benzene-1,2-diamine	~ $32/g (for 1g) to ~$ 8.3/g (for 10g)	ChemUniverse[10]
4-Bromo-1,2-diaminobenzene	~ $8.1/g (for 5g) to ~$ 2.37/g (for 100g)	Sigma-Aldrich[11]

Benefits of 4-Bromo-5-nitrobenzene-1,2-diamine:

• Synthetic Versatility: The presence of both bromo and nitro groups allows for sequential and diverse functionalization, enabling the creation of complex and novel molecular architectures.

• Potential for Novel Derivatives: The unique substitution pattern can lead to the discovery of compounds with novel biological activities.

Drawbacks:

• Potentially Higher Cost: Specialized starting materials are often more expensive than their simpler counterparts. The lack of readily available pricing suggests it may be a more specialized and costly reagent.

• Potentially Lower Reactivity: The strong electron-withdrawing nature of the nitro group can deactivate the diamine, potentially leading to lower yields or requiring harsher reaction conditions compared to less substituted analogs.[4]

Experimental Protocols

General Procedure for Benzimidazole Synthesis (Adapted from a similar reaction)

In a round-bottom flask, 4-bromo-1,2-benzenediamine (1 equivalent) is mixed with an aldehyde (1.1 equivalents) and a catalyst (e.g., Montmorillonite K10, 10 wt%) in a suitable solvent like ethanol.[1] The reaction mixture is stirred at room temperature for a specified time (e.g., 4 hours).[1] The progress of the reaction is monitored by thin-layer chromatography (TLC). Upon completion, the catalyst is filtered off, and the solvent is evaporated under reduced pressure. The crude product is then purified by column chromatography.[1]

General Procedure for Quinoxaline Synthesis

A mixture of an o-phenylenediamine (1 equivalent) and a 1,2-dicarbonyl compound (1 equivalent) is prepared in a suitable solvent such as ethanol or toluene.[6] Depending on the method, a catalyst may be added. The reaction mixture is then either refluxed for a period of 30-60 minutes or subjected to microwave irradiation for a shorter duration (e.g., 3 minutes).[6] After cooling, the product often precipitates and can be collected by filtration, followed by washing and recrystallization.[6]

Visualization of Synthetic Pathways

Benzimidazole Synthesis Workflow

Caption: General workflow for the synthesis of benzimidazole derivatives.

Quinoxaline Synthesis Workflow

References

• 1. tsijournals.com [tsijournals.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthonix, Inc > 368-71-8 | 4-(Trifluoromethyl)benzene-1,2-diamine [synthonix.com]
• 4. ias.ac.in [ias.ac.in]
• 5. Synthesis of quinoxalines and assessment of their inhibitory effects against human non-small-cell lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. echemi.com [echemi.com]
• 8. 113269-07-1|4-Bromo-5-nitrobenzene-1,2-diamine|BLD Pharm [bldpharm.com]
• 9. 5348-42-5 Cas No. | 4,5-Dichlorobenzene-1,2-diamine | Apollo [store.apolloscientific.co.uk]
• 10. chemuniverse.com [chemuniverse.com]
• 11. 4-Bromo-1,2-diaminobenzene 97 1575-37-7 [sigmaaldrich.com]